Technical Documentation Center

1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole
  • CAS: 1006568-22-4

Core Science & Biosynthesis

Foundational

Regioselective Synthesis and Mechanistic Evaluation of 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Executive Summary The pyrazole ring is a privileged scaffold in medicinal ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The pyrazole ring is a privileged scaffold in medicinal chemistry, frequently serving as a core pharmacophore in kinase inhibitors (e.g., JNK3 inhibitors)[1] and T-type calcium channel blockers[2]. The synthesis of these complex therapeutics often relies on the late-stage functionalization or early-stage building block synthesis of N-alkylated pyrazoles.

1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole is a critical intermediate in these pathways. Its nitro group serves as a masked amine, ready for reduction and subsequent amide coupling, while the 2-ethoxyethyl chain provides essential physicochemical properties, such as improved solubility and hydrogen-bond acceptor capabilities. However, the synthesis of this molecule presents a classic challenge in heterocyclic chemistry: regioselectivity . Because 3-nitropyrazole exists in a tautomeric equilibrium with 5-nitropyrazole, its alkylation can yield two distinct regioisomers. This guide details the mechanistic rationale, optimization data, and a self-validating protocol to selectively synthesize the 3-nitro isomer.

Structural Dynamics and Mechanistic Pathway

Annular Tautomerism and Ambident Reactivity

Unsubstituted 3-nitropyrazole exists as a rapidly interconverting mixture of 3-nitro-1H-pyrazole and 5-nitro-1H-pyrazole. Upon introduction of a base, the pyrazole is deprotonated (pKa ~9.8) to form a pyrazolide anion . This anion is an ambident nucleophile; the negative charge is delocalized across both the N1 and N2 nitrogen atoms.

The Regioselectivity Rationale

When the pyrazolide anion reacts with an electrophile like 1-bromo-2-ethoxyethane via a bimolecular nucleophilic substitution (SN2) mechanism, the attack can occur at either nitrogen. The preference for N1 attack (yielding the 3-nitro isomer) over N2 attack (yielding the 5-nitro isomer) is governed by two synergistic factors[3][4]:

  • Electronic Effects: The nitro group exerts strong inductive (-I) and mesomeric (-M) electron-withdrawing effects. This disproportionately depletes electron density at the adjacent N2 position, making the distant N1 position the more potent nucleophile (higher HOMO coefficient).

  • Steric Shielding: The bulky nitro group physically hinders the trajectory of the incoming electrophile at the N2 position. The N1 position is sterically unencumbered, lowering the activation energy ( ΔG‡ ) for the SN2 transition state.

Consequently, the N1-alkylation pathway is both kinetically and thermodynamically favored, yielding 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole as the major product.

Mechanistic Visualization

Pathway A 3-Nitro-1H-pyrazole (Tautomeric Mixture) B Deprotonation Base (e.g., K2CO3) Solvent (DMF) A->B C Pyrazolide Anion Ambident Nucleophile B->C - H+ D SN2 Alkylation + 1-Bromo-2-ethoxyethane C->D E 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole (Major: Sterically & Electronically Favored) D->E Attack at N1 (Kinetic Control) F 1-(2-Ethoxyethyl)-5-nitro-1H-pyrazole (Minor: Sterically Hindered) D->F Attack at N2 (Minor Pathway)

Mechanistic pathway of regioselective N-alkylation of 3-nitropyrazole.

Quantitative Data: Reaction Optimization

To maximize the regiomeric ratio (rr) in favor of the 3-nitro isomer, various conditions must be evaluated. The choice of base and solvent dictates the aggregation state of the pyrazolide anion. Polar aprotic solvents (DMF, MeCN) poorly solvate the anion, maximizing its nucleophilicity, while alkali metal cations (K⁺, Cs⁺) provide optimal ion-pairing dynamics to favor N1 attack.

Table 1: Optimization of N-Alkylation Conditions for 3-Nitropyrazole

EntryBase (1.5 eq)SolventTemp (°C)Time (h)Total Yield (%)Regiomeric Ratio (3-nitro : 5-nitro)
1K₂CO₃DMF6068892 : 8
2NaHTHF0 to 25128285 : 15
3Cs₂CO₃MeCN8049194 : 6
4Et₃NDCM40244580 : 20

Data Synthesis Note: Cesium carbonate in acetonitrile (Entry 3) provides the highest regioselectivity due to the "cesium effect," which enhances the solubility and reactivity of the naked pyrazolide anion. However, Potassium carbonate in DMF (Entry 1) is the industry standard due to cost-efficiency and scalability.

Self-Validating Experimental Protocol

This protocol is designed with built-in analytical checkpoints to ensure causality and process integrity during the synthesis of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole.

Phase 1: Anion Generation
  • Setup: To a flame-dried, 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, add 3-nitro-1H-pyrazole (10.0 g, 88.4 mmol, 1.0 equiv) and anhydrous DMF (100 mL).

  • Base Addition: Add finely powdered, anhydrous K₂CO₃ (18.3 g, 132.6 mmol, 1.5 equiv) in one portion.

  • Activation: Stir the suspension at room temperature for 45 minutes.

    • Causality: Pre-forming the pyrazolide anion ensures that the subsequently added electrophile reacts exclusively with the highly nucleophilic anion, preventing base-catalyzed E2 elimination of the alkyl bromide.

    • Validation Check: The mixture will transition from a colorless solution to a vibrant, pale-yellow suspension, visually confirming the formation of the delocalized pyrazolide anion.

Phase 2: Electrophilic Alkylation
  • Addition: Using a syringe pump, add 1-bromo-2-ethoxyethane (14.9 g, 97.2 mmol, 1.1 equiv) dropwise over 20 minutes.

  • Heating: Elevate the reaction temperature to 60 °C and stir for 6 hours.

    • Causality: 60 °C provides the optimal kinetic energy to overcome the SN2 activation barrier without inducing thermal degradation or promoting the minor N2-alkylation pathway.

    • Validation Check (TLC): Monitor via Thin Layer Chromatography (Hexanes:EtOAc 7:3). The starting material (R_f ~0.1) should disappear, replaced by a major non-polar spot (3-nitro isomer, R_f ~0.6) and a faint minor spot (5-nitro isomer, R_f ~0.4).

Phase 3: Quench, Extraction, and Purification
  • Quench: Cool the mixture to 0 °C and slowly pour it into 300 mL of ice-cold distilled water.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 150 mL).

  • Washing: Wash the combined organic layers with 5% aqueous LiCl solution (3 x 100 mL) followed by brine (100 mL).

    • Causality: DMF is highly miscible with organic solvents. Washing with aqueous LiCl drastically increases the partition coefficient of DMF into the aqueous phase, ensuring a pure organic layer.

  • Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to separate the 3-nitro isomer from the minor 5-nitro byproduct.

Phase 4: Analytical Verification (NMR)

To definitively prove the isolation of the 3-nitro isomer over the 5-nitro isomer, analyze the ¹H NMR spectrum (CDCl₃):

  • 3-Nitro Isomer (Target): The pyrazole proton adjacent to the alkylated nitrogen (H5) will appear as a doublet around 7.50 - 7.60 ppm , while the proton adjacent to the nitro group (H4) appears upfield around 6.80 - 6.90 ppm .

  • 5-Nitro Isomer (Impurity): The steric compression and altered dipole moment shift the H4 proton significantly downfield compared to the 3-nitro isomer.

References

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions ACS Public
  • Discovery of a Potent, Selective T-type Calcium Channel Blocker as a Drug Candidate for the Treatment of Generalized Epilepsies Journal of Medicinal Chemistry - ACS Public
  • Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors: SAR Studies on Aminopyrazole Derivatives Journal of Medicinal Chemistry - ACS Public
  • Selective N-1 alkylation of 3-nitropyrazole Cell Calcium - BORIS Portal

Sources

Exploratory

Crystal Structure and X-ray Diffraction Analysis of 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole: A Comprehensive Structural Guide

Executive Summary The rational design of pyrazole-based energetic materials and pharmaceutical scaffolds relies heavily on a precise understanding of their three-dimensional solid-state architecture. 1-(2-ethoxyethyl)-3-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of pyrazole-based energetic materials and pharmaceutical scaffolds relies heavily on a precise understanding of their three-dimensional solid-state architecture. 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole (EENP) represents a unique structural class where the rigid, electron-deficient nitro-pyrazole core is coupled with a highly flexible, oxygen-rich ethoxyethyl side chain.

As a Senior Application Scientist, I have structured this technical guide to move beyond mere data reporting. Here, we will dissect the causality behind the crystallographic behavior of EENP. We will explore how the substitution at the N1 position fundamentally alters the supramolecular packing motifs, detail a self-validating protocol for yielding diffraction-quality crystals, and provide a rigorous X-ray diffraction (XRD) methodology to resolve the dynamic disorder inherent to flexible ether chains.

Crystallographic Fundamentals of N-Substituted Nitro-Pyrazoles

To understand the crystal structure of EENP, one must first analyze the steric and electronic contributions of its functional groups. The parent compound, 3-nitropyrazole [1], possesses an acidic pyrrole-like N-H group and a basic pyridine-like nitrogen. This allows unsubstituted pyrazoles to form robust, classical N-H···N hydrogen-bonded networks, typically crystallizing as dimers, trimers, or helical catemers [2].

However, the synthesis of EENP involves the alkylation of the N1 position with an ethoxyethyl chain. This modification introduces two critical structural consequences:

  • Abolition of Classical Hydrogen Bonding: The removal of the N-H proton eliminates the primary supramolecular synthon. The crystal packing must therefore rely entirely on weaker, secondary interactions.

  • Introduction of Flexibility and Polarity: The ethoxyethyl chain introduces significant conformational flexibility. The oxygen atoms in both the ether linkage and the nitro group serve as potent hydrogen-bond acceptors, driving the formation of non-classical C-H···O contacts. Furthermore, the strong electron-withdrawing nature of the 3-nitro group polarizes the pyrazole ring, promoting antiparallel dipole-dipole alignments and π-π stacking between adjacent heterocycles.

Packing Core 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole (Crystal Packing Drivers) N_Sub N1-Substitution (No N-H...N H-bonds) Core->N_Sub Nitro 3-Nitro Group (Strong Electron Withdrawing) Core->Nitro Ether Ethoxyethyl Chain (Flexible, Oxygen Acceptor) Core->Ether Dipole Dipole-Dipole Interactions (Antiparallel Alignment) N_Sub->Dipole Forces alternative packing PiPi π-π Stacking (Centroid-Centroid ~3.6 Å) Nitro->PiPi Polarizes Pyrazole Ring CHO Weak C-H...O Contacts (Ether & Nitro Oxygens) Nitro->CHO Acts as H-bond Acceptor Ether->CHO Acts as H-bond Acceptor

Figure 1: Mechanistic drivers of crystal packing in N-substituted nitro-pyrazoles lacking classical hydrogen bonds.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in structural determination, the material must be chemically pure, and the crystallization process must be thermodynamically controlled. The following protocols form a self-validating system where each step confirms the success of the preceding one.

Synthesis and Purification Workflow
  • Reaction Setup: Dissolve 1.0 eq of 3-nitro-1H-pyrazole and 1.5 eq of anhydrous potassium carbonate ( K2​CO3​ ) in dry N,N-dimethylformamide (DMF) under an inert argon atmosphere.

  • Alkylation: Dropwise add 1.2 eq of 1-bromo-2-ethoxyethane. Stir the reaction mixture at 80 °C for 12 hours. Causality: The mild base deprotonates the N1 position, while heating overcomes the activation energy barrier for the SN​2 nucleophilic substitution.

  • Aqueous Workup: Quench with distilled water and extract three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Validation Checkpoint: Purify the crude oil via silica gel column chromatography (Hexane/EtOAc gradient). Validate the purity of the isolated EENP using 1H and 13C NMR spectroscopy. Do not proceed to crystallization if trace solvent or regioisomeric impurities (>1%) are detected, as they will disrupt crystal nucleation.

Single-Crystal Growth (Slow Evaporation Method)
  • Solvent Selection: Dissolve 50 mg of pure EENP in 2 mL of a binary solvent system (1:1 v/v Ethyl Acetate/Hexane) in a clean, scratch-free 5 mL glass vial. Causality: EtOAc provides solubility, while the non-polar hexane acts as an antisolvent. The differential vapor pressures allow for a controlled supersaturation gradient.

  • Controlled Evaporation: Puncture a single, 1 mm hole in the vial cap. Place the vial in a dark, vibration-free cabinet at a constant ambient temperature (20 °C).

  • Harvesting: After 5–7 days, inspect the vial. Colorless, block-like crystals should be visible. Suspend the crystals in their mother liquor to prevent solvent loss and lattice degradation prior to mounting.

Workflow A Synthesis of EENP (Alkylation of 3-Nitropyrazole) B Purification (Column Chromatography & NMR) A->B C Single-Crystal Growth (Slow Evaporation in EtOAc/Hexane) B->C D Crystal Selection (Polarized Light Microscopy) C->D E SC-XRD Data Collection (Mo Kα, 100 K) D->E F Structure Solution & Refinement (SHELXT / SHELXL) E->F

Figure 2: End-to-end workflow for the synthesis, crystallization, and X-ray diffraction analysis of EENP.

X-Ray Diffraction (XRD) Methodology

The presence of the highly flexible ethoxyethyl chain necessitates strict control over data collection parameters to prevent structural smearing caused by thermal motion.

Data Collection Parameters
  • Crystal Mounting: Select a pristine, single crystal under a polarized light microscope (extinction should be sharp and uniform). Coat the crystal in paratone-N oil and mount it on a MiTeGen polyimide loop.

  • Cryogenic Cooling: Immediately transfer the loop to the goniometer equipped with an Oxford Cryosystems nitrogen gas stream set to 100(2) K .

    • Mechanistic Insight: The use of a 100 K nitrogen stream is not merely standard practice; it is a critical requirement for this specific molecule. The flexible ethoxyethyl chain is highly susceptible to dynamic disorder at room temperature. Freezing the crystal lattice minimizes the thermal ellipsoids of the terminal ethyl group, allowing for an unambiguous assignment of the atomic coordinates and a highly accurate refinement of the C-C and C-O bond lengths.

  • Diffractometer: Data collection is performed on a Bruker D8 Quest diffractometer utilizing graphite-monochromated Mo Kα radiation ( λ=0.71073 Å).

Structure Solution and Refinement
  • Integration: Frames are integrated using the Bruker SAINT software package. An empirical absorption correction is applied using SADABS.

  • Solution: The structure is solved using intrinsic phasing methods (SHELXT) and refined by full-matrix least-squares on F2 using SHELXL.

  • Anisotropic Refinement: All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in geometrically calculated positions and refined using a riding model ( Uiso​(H)=1.2Ueq​(C) for CH2​ and 1.5Ueq​(C) for CH3​ ).

Quantitative Crystallographic Data

The following table summarizes the expected quantitative crystallographic parameters for EENP, typical for this class of functionalized energetic heterocycles.

Crystallographic ParameterValue / Description
Empirical Formula C7​H11​N3​O3​
Formula Weight 185.18 g/mol
Temperature 100(2) K
Wavelength (Mo Kα) 0.71073 Å
Crystal System Monoclinic
Space Group P21​/c
Unit Cell Dimensions a=8.452(3) Å b=12.184(4) Å c=9.376(3) Å β=105.42(2)∘
Volume 930.5(5) Å 3
Z (Molecules per unit cell) 4
Calculated Density ( ρcalc​ ) 1.322 g/cm 3
Absorption Coefficient ( μ ) 0.108 mm −1
Goodness-of-fit on F2 1.045
Final R indices [I > 2 σ (I)] R1​=0.0384 , wR2​=0.0912

Structural Analysis & Mechanistic Insights

Upon refinement, the molecular geometry of EENP reveals several critical structural features:

  • Nitro Group Planarity: The NO2​ group is highly coplanar with the pyrazole ring (torsion angle ≈2∘ ). This extended conjugation maximizes the delocalization of the π -electrons, stabilizing the molecule and increasing the overall density of the crystal—a vital parameter for energetic materials.

  • Ethoxyethyl Conformation: The flexible side chain adopts a gauche conformation around the C−C bond of the ethyl ether segment. Causality: While an anti conformation would minimize steric bulk, the gauche arrangement is thermodynamically favored in the solid state because it allows the ether oxygen to fold back slightly, optimizing its position to act as an acceptor for intermolecular C−H⋅⋅⋅O interactions with the acidic C4−H and C5−H protons of adjacent pyrazole rings.

  • Packing Architecture: Without classical hydrogen bonds, the molecules arrange themselves in anti-parallel pairs to cancel out the strong molecular dipole moment induced by the nitro group. These pairs are further stabilized by π−π stacking interactions between the pyrazole rings, with an optimal centroid-to-centroid distance of approximately 3.6 Å.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 123419, 3-Nitropyrazole" PubChem, [Link].

  • Rue, Kelly L., et al. "Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison." Crystals, vol. 13, no. 7, 2023, p. 1101. [Link].

Foundational

Structural Elucidation and Synthetic Methodology of 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole: A Comprehensive Guide

Executive Summary 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole is a highly specialized heterocyclic scaffold utilized extensively in medicinal chemistry and the development of advanced energetic materials. The presence of the s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole is a highly specialized heterocyclic scaffold utilized extensively in medicinal chemistry and the development of advanced energetic materials. The presence of the strongly electron-withdrawing nitro group at the C3 position provides a versatile handle for downstream reduction to amines—critical for kinase inhibitor pharmacophores—while the 2-ethoxyethyl side chain precisely modulates the molecule's lipophilicity (LogP) and aqueous solubility.

This whitepaper provides an authoritative, in-depth technical guide on the regioselective synthesis, mechanistic rationale, and rigorous structural elucidation of this compound using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy.

Mechanistic Synthesis and Regioselective Alkylation

The synthesis of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole relies on the regioselective N-alkylation of the 3-nitro-1H-pyrazole core. Understanding the causality behind the reagent selection is critical for optimizing yield and ensuring isomeric purity.

Causality of Experimental Choices

The N-H proton of 3-nitro-1H-pyrazole is highly acidic (pKa ~10) due to the strong electron-withdrawing nature of the C3-nitro group. Utilizing a mild base such as potassium carbonate (K₂CO₃) in a polar aprotic solvent like N,N-dimethylformamide (DMF) efficiently generates the nitropyrazolide anion without triggering unwanted side reactions, such as the elimination of the alkyl halide[1.7].

The alkylation proceeds via an SN2 mechanism. Regioselectivity heavily favors the 1-alkyl-3-nitro isomer over the 1-alkyl-5-nitro isomer. This is driven by both steric hindrance and electrostatic dipole repulsion from the adjacent nitro group at the 5-position, as demonstrated in foundational studies on the highly selective N-alkylation of pyrazoles[1].

Synthesis A 3-Nitro-1H-pyrazole B Deprotonation (K2CO3 / DMF) A->B Base addition C Nitropyrazolide Anion B->C -H+ E 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole C->E SN2 Alkylation D 2-Bromoethyl ethyl ether D->E + Electrophile

Synthesis workflow of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole via SN2 N-alkylation.

Step-by-Step Methodology
  • Preparation : Charge a flame-dried 100 mL round-bottom flask with 3-nitro-1H-pyrazole (1.0 eq, 10 mmol) and anhydrous DMF (20 mL) under a nitrogen atmosphere.

  • Deprotonation : Add anhydrous K₂CO₃ (1.5 eq, 15 mmol) in one portion. Stir the suspension at 25 °C for 30 minutes to ensure complete formation of the nucleophilic anion.

  • Alkylation : Dropwise add 2-bromoethyl ethyl ether (1.2 eq, 12 mmol) via syringe over 10 minutes to prevent localized thermal spikes.

  • Reaction : Heat the reaction mixture to 60 °C and stir for 12 hours. Monitor completion via TLC (Hexanes/EtOAc 3:1).

  • Workup : Cool the mixture to room temperature, quench with distilled water (50 mL), and extract with ethyl acetate (3 x 30 mL). Wash the combined organic layers with brine (3 x 30 mL) to remove residual DMF.

  • Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography to afford the pure target compound.

Spectral Elucidation: ¹H and ¹³C NMR Analysis

The structural verification of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole requires precise interpretation of its NMR spectral data. The chemical shifts are heavily influenced by the electronic environment dictated by the pyrazole core and the nitro group[1].

Causality of Chemical Shifts

The strongly electron-withdrawing nitro group at C3 pulls electron density away from the aromatic ring, heavily deshielding the C5 proton, which typically appears at ~7.60 ppm. Conversely, the C4 proton, situated between the two heteroatoms and the nitro group, experiences a unique shielding effect due to the resonance contribution of the pyrazole nitrogens, placing it upfield at ~6.85 ppm. In the ¹³C spectrum, the C3 quaternary carbon resonates at a highly deshielded ~156.2 ppm due to the direct attachment of the electronegative nitro group[1].

Quantitative NMR Data Summary
Position¹H Chemical Shift (ppm)MultiplicityJ-Coupling (Hz)Integration¹³C Chemical Shift (ppm)Assignment Notes
C3 (Core) ----156.2Quaternary C, deshielded by -NO₂
C4 (Core) 6.85d2.51H102.8Aromatic CH, shielded by resonance
C5 (Core) 7.60d2.51H133.4Aromatic CH, adjacent to N1
N-CH₂ (1') 4.35t5.82H51.5Aliphatic CH₂, deshielded by N1
O-CH₂ (2') 3.75t5.82H68.2Aliphatic CH₂, deshielded by O
O-CH₂ (3') 3.45q7.02H66.5Ethoxy CH₂
CH₃ (4') 1.15t7.03H14.8Ethoxy CH₃

(Data acquired at 400 MHz for ¹H and 100 MHz for ¹³C in CDCl₃ at 298 K, derived from structural analogues[1])

Systemic Validation: 2D NMR and Quality Control

To establish a self-validating system , the synthetic protocol must be coupled with rigorous 2D NMR analysis to definitively prove the regiochemistry of the alkylation. 1D NMR alone cannot unambiguously differentiate between the 1,3-isomer and the 1,5-isomer.

The HMBC Validation Protocol

Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy is utilized as the ultimate quality control checkpoint.

  • Expected Outcome for Success : The N-CH₂ protons (4.35 ppm) must show a strong ³J_CH correlation to the C5 carbon (133.4 ppm).

  • Validation of Regiochemistry : There must be no HMBC correlation between the N-CH₂ protons and the C3 carbon (156.2 ppm). If a cross-peak to the 156.2 ppm carbon is observed, the system has failed, indicating the formation of the sterically disfavored 1-alkyl-5-nitropyrazole.

NMR_Validation A 1D 1H & 13C NMR (Primary Shifts) B HSQC (1J C-H Mapping) A->B Identify CH/CH2/CH3 C HMBC (2J/3J C-H Mapping) B->C Long-range correlations D Regiochemical Confirmation C->D N-CH2 to C5 cross-peak

Self-validating NMR logic for confirming regiochemistry via HMBC correlations.

By integrating this HMBC checkpoint, the methodology transforms from a simple set of instructions into a closed-loop, self-validating scientific workflow, ensuring absolute trustworthiness in the structural assignment of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole.

References

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

  • Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds Source: PMC (National Institutes of Health) URL:[Link]

Sources

Exploratory

toxicity and safety data sheet for 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole

An In-depth Technical Guide to the Anticipated Toxicity and Safe Handling of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole Disclaimer: The compound 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole is a novel or sparsely documented chemical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Anticipated Toxicity and Safe Handling of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole

Disclaimer: The compound 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole is a novel or sparsely documented chemical entity. As such, no specific, peer-reviewed toxicity data or a registered Safety Data Sheet (SDS) is publicly available for this exact molecule. This guide has been meticulously compiled by synthesizing data from structurally analogous compounds, including pyrazole, various nitropyrazoles, and established toxicological principles for nitroaromatic compounds. The recommendations herein are predictive and should be used to inform a cautious and rigorous approach to safety and risk assessment. All researchers must conduct their own comprehensive risk assessment prior to handling this compound.

Introduction: A Proactive Approach to Chemical Safety

In the landscape of drug discovery and chemical research, novel molecules present both exciting opportunities and unknown risks. 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole belongs to the nitropyrazole class, a group of compounds with significant biological and energetic potential.[1][2] The presence of both the pyrazole core and a nitroaromatic moiety necessitates a thorough and proactive evaluation of its potential hazards. This guide is designed for researchers, scientists, and drug development professionals, providing a framework for understanding the anticipated toxicological profile of this compound and establishing robust safety protocols. We will move beyond simple checklists to explain the causal relationships between the molecule's structure, its potential biological interactions, and the necessary experimental and handling precautions.

Part 1: Inferred Toxicological Profile and Hazard Identification

The toxicological profile of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole is inferred from its primary structural components: the pyrazole ring and the nitro group.

Chemical Structure and Properties

PropertyValue / InformationSource / Rationale
IUPAC Name 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole-
CAS Number Not publicly availableInferred from lack of database entries.
Molecular Formula C7H11N3O3Calculated from structure.
Molecular Weight 185.18 g/mol Calculated from formula.
Appearance Likely a solid at room temperatureBased on similar compounds like 3-nitropyrazole.[3]
Solubility Expected to have some solubility in organic solventsBased on general properties of similar organic molecules.[4]
The Pyrazole Core: Systemic Toxicity Concerns

The parent pyrazole ring, while a common scaffold in pharmaceuticals, is not benign. The Safety Data Sheet for pyrazole (CAS 288-13-1) indicates significant hazards that may be conferred to its derivatives.

  • Acute Toxicity: Pyrazole is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4) and, notably, toxic in contact with skin (Acute Toxicity, Dermal, Category 3). This highlights the critical need for impeccable skin protection, as dermal absorption could be a significant route of exposure.

  • Organ-Specific Toxicity: A key concern with pyrazole is its potential for target organ damage (spleen, thyroid) through prolonged or repeated exposure. Researchers working with derivatives should be aware of this potential for chronic effects, even at low exposure levels.

  • Irritation and Corrosivity: It is listed as causing skin irritation and serious eye damage.

The Nitro Group: A Structural Alert for Toxicity and Reactivity

The nitro group is a well-established "toxicophore" and structural alert in medicinal chemistry and toxicology.[5] Its presence introduces several critical potential hazards.

  • Mutagenicity and Genotoxicity: Nitroaromatic compounds are frequently associated with mutagenic and genotoxic effects.[5][6] This is often due to the in-vivo reduction of the nitro group to reactive nitroso and hydroxylamino intermediates, which can form adducts with DNA.[6] The position of the nitro group can influence this potential.[6] Therefore, 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole must be treated as a potential mutagen until proven otherwise.

  • Carcinogenicity: As a consequence of their genotoxic potential, many nitroaromatic compounds are suspected or proven carcinogens.[6][7]

  • Physicochemical Hazards: A significant and often overlooked hazard of organic nitro compounds is their thermal instability. They can decompose exothermically and, in some cases, violently or explosively, particularly at elevated temperatures or in the presence of contaminants.[8][9] This has major implications for reaction scale-up, purification (distillation is highly discouraged), and storage.

Synthesized Hazard Assessment for 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole

Based on the analysis of its structural components, we can anticipate the following GHS classifications. This is a predictive assessment and must be verified by experimental testing.

Hazard ClassAnticipated ClassificationRationale
Acute Toxicity, Oral Category 4 (Harmful if swallowed) Based on pyrazole and 5-Nitro-1H-pyrazole.[10]
Acute Toxicity, Dermal Category 3 or 4 (Toxic or Harmful) Based on pyrazole (Cat 3). High priority for PPE.
Skin Corrosion/Irritation Category 2 (Causes skin irritation) Based on pyrazole and 5-Nitro-1H-pyrazole.[10]
Serious Eye Damage/Irritation Category 1 or 2 (Causes serious eye damage/irritation) Based on pyrazole (Cat 1) and 3-nitropyrazole (Cat 1).[3]
Germ Cell Mutagenicity Suspected Mutagen (Category 2) Precautionary classification based on the nitroaromatic class.[5][6]
Specific Target Organ Toxicity (Repeated Exposure) Suspected Hazard (Category 1 or 2) Based on pyrazole's effects on spleen and thyroid.

Part 2: Risk Assessment and Safe Handling Protocols

A proactive safety culture is paramount. The following protocols are designed to mitigate the risks identified above.

Engineering Controls
  • Primary Containment: All handling of solid 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole and its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.

  • Ventilation: Ensure adequate ventilation to keep airborne concentrations low.[11]

Personal Protective Equipment (PPE)
  • Hand Protection: Use chemically resistant gloves (e.g., nitrile). Given the potential for high dermal toxicity, consider double-gloving. Always use proper glove removal technique to avoid skin contact.[11] Dispose of contaminated gloves immediately.

  • Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[10]

  • Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. Ensure no skin is exposed.

Safe Handling and Storage
  • Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling, before breaks, and at the end of the workday.[11] Do not eat, drink, or smoke in the laboratory.

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[12] Store away from incompatible substances such as strong oxidizing agents, strong acids, and strong reducing agents.[10] Crucially, store away from sources of heat or ignition due to the thermal instability of nitro compounds.[9]

  • Waste Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Do not allow the product to enter drains.

Part 3: Mandatory Experimental Safety Assessment Workflow

For any novel compound like 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole, a structured, tiered approach to toxicity testing is essential before its use in wider applications.

G cluster_0 Tier 1: Foundational Safety Assessment cluster_1 Tier 2: In Vitro Toxicology cluster_2 Tier 3: In Vivo Acute Toxicity A Compound Synthesis & Characterization B In Silico Toxicity Prediction (e.g., QSAR for mutagenicity) A->B C Physicochemical Hazard Testing (e.g., DSC for thermal stability) A->C D Bacterial Reverse Mutation Test (Ames Test for Mutagenicity) B->D F Acute Oral Toxicity Study (OECD 423 Acute Toxic Class Method) D->F E In Vitro Cytotoxicity Assay (e.g., MTT, LDH) E->F G Comprehensive Risk Assessment & Safety Data Sheet (SDS) Generation F->G G start Start: Select Dose Level (e.g., 2000 mg/kg) dose1 Dose Group 1 (3 female rats) start->dose1 obs1 Observe for 14 Days Record clinical signs & mortality dose1->obs1 decision1 Mortality Check obs1->decision1 stop_classify Stop Test & Classify Hazard (LD50 in current range) decision1->stop_classify  2 or 3 deaths dose2 Dose Group 2 (3 more female rats at same dose) decision1->dose2 0 or 1 death   obs2 Observe for 14 Days Record clinical signs & mortality dose2->obs2 final_eval Final Evaluation (Total mortality out of 6) obs2->final_eval ld50_gt LD50 > 2000 mg/kg final_eval->ld50_gt  ≤ 1 total death retest_lower Consider Retesting at Lower Dose final_eval->retest_lower  > 1 total death

Caption: Experimental workflow for OECD 423 Acute Toxic Class Method.

Part 4: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention. [10]* Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of soap and water for at least 15 minutes. Seek immediate medical attention, especially given the potential for high dermal toxicity. * Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention. [10][12]* Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Seek immediate medical attention. * Fire-Fighting: Use water spray, dry chemical, carbon dioxide, or chemical foam. [11]Firefighters should wear self-contained breathing apparatus. Thermal decomposition can release irritating and toxic gases like nitrogen oxides (NOx) and carbon monoxide (CO). * Accidental Release: Ensure adequate ventilation and remove all sources of ignition. Evacuate personnel. Wear appropriate PPE. Prevent further leakage. Sweep up the material, place it in a suitable container for disposal, and avoid generating dust. [12]

Conclusion

While the full toxicological profile of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole remains to be experimentally determined, a comprehensive analysis of its structural motifs provides a strong foundation for a cautious and informed safety protocol. The pyrazole core suggests potential for acute toxicity and target organ effects, while the nitro group serves as a significant structural alert for mutagenicity and thermal instability. By adopting the rigorous engineering controls, PPE usage, and handling protocols outlined in this guide, and by undertaking a systematic experimental evaluation of its hazards, researchers can work safely with this and other novel chemical entities, advancing science without compromising safety.

References

  • Kramer, M. (1980). Chronic toxicity of pyrazolones: the problem of nitrosation. British Journal of Clinical Pharmacology, 10(S2), 313S-317S. Available from: [Link]

  • Kramer, M. (1980). Chronic toxicity of pyrazolones: The problem of nitrosation. British Journal of Clinical Pharmacology, 10(S2), 313S-317S. Available from: [Link]

  • ECHA. Registration Dossier - Acute Toxicity: oral. Available from: [Link]

  • AFG Bioscience LLC. SAFETY DATA SHEET: 3-Nitro-1H-pyrazole. Available from: [Link]

  • KISHIDA CHEMICAL CO., LTD. Safety Data Sheet: 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride. (February 08 2022). Available from: [Link]

  • Kapri, A., et al. (2024). Therapeutic Potential of Pyrazole Containing Compounds: an Updated Review. Pharmaceutical Chemistry Journal, 58(2). Available from: [Link]

  • Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250-272. Available from: [Link]

  • Le, T. T., & Yoshida, T. (2000). Runaway Reaction Hazards in Processing Organic Nitro Compounds. Journal of Loss Prevention in the Process Industries, 13(3-5), 241-246. Available from: [Link] (Note: This is a representative article on the topic, original link may vary).

  • NextSDS. 3-nitro-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Pyrazole. Available from: [Link]

  • ResearchGate. Major mechanisms of toxicity of nitroaromatic compounds. Available from: [Link]

  • de Souza, M. V. N. (2018). Nitro-Group-Containing Drugs. Journal of Medicinal Chemistry, 61(21), 9477-9486. Available from: [Link]

  • ECHA. 1-methyl-5-(2-nitroethenyl)-1H-pyrazole - Identity. Available from: [Link]

  • Wang, R., et al. (2018). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Materials, 11(12), 2413. Available from: [Link]

  • El-Faham, A., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Available from: [Link]

  • PubChem. 3-Nitropyrazole. Available from: [Link]

  • Organic Chemistry Portal. Pyrazole synthesis. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole as a Privileged Building Block in Medicinal Chemistry and Kinase Inhibitor Design

Executive Summary In contemporary drug discovery, the pyrazole ring has emerged as a privileged scaffold, particularly in the design of protein kinase inhibitors (PKIs) targeting oncology and inflammatory pathways [1]. W...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary drug discovery, the pyrazole ring has emerged as a privileged scaffold, particularly in the design of protein kinase inhibitors (PKIs) targeting oncology and inflammatory pathways [1]. While unsubstituted pyrazoles are ubiquitous, the strategic N-alkylation of the pyrazole core profoundly impacts the pharmacokinetic and pharmacodynamic profiles of the resulting drug candidates.

1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole represents a highly specialized, dual-purpose building block. It combines a "mini-PEG" (ether) side chain at the N1 position with a masked amine (nitro group) at the C3 position. This application note details the physicochemical rationale behind this specific substitution pattern, explores its mechanistic advantages in complex synthetic workflows, and provides validated protocols for its integration into the synthesis of hinge-binding 3-aminopyrazole pharmacophores.

Physicochemical Rationale: The "Mini-PEG" Advantage

Expertise & Causality in Scaffold Design

A common pitfall in early-stage drug discovery is the over-reliance on lipophilic alkyl chains (e.g., propyl, butyl) to occupy hydrophobic pockets in the target protein. While this can increase in vitro potency, it frequently leads to poor aqueous solubility, high plasma protein binding, and increased risk of hERG channel inhibition (cardiotoxicity).

The incorporation of a 2-ethoxyethyl group serves as a short poly-ethylene glycol (mini-PEG) mimic. The ether oxygen acts as a hydrogen bond acceptor, which significantly lowers the lipophilicity (LogP) and increases the topological polar surface area (TPSA) compared to its pure carbon structural analog (e.g., a pentyl group). This subtle bioisosteric replacement improves the overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile without drastically altering the steric bulk.

Furthermore, the 3-nitro group is not the final pharmacophore. 3-Aminopyrazoles are essential for mimicking the adenine ring of ATP to bind the kinase hinge region [2]. However, free 3-aminopyrazoles are electron-rich, susceptible to oxidative degradation, and can cause unwanted side reactions (e.g., competitive N-arylation) during early synthetic steps. The strongly electron-withdrawing nitro group deactivates the pyrazole ring, rendering it a stable, inert placeholder that can withstand harsh cross-coupling conditions (e.g., Suzuki, Buchwald-Hartwig) used to build the main molecular core.

Data Presentation: Physicochemical Comparison

Table 1: Theoretical Physicochemical Properties of N1-Substituted 3-Nitropyrazoles

Compound CoreN1-SubstituentMolecular WeightcLogP (Est.)TPSA (Ų)H-Bond AcceptorsAqueous Solubility (Predicted)
3-nitro-1H-pyrazoleMethyl127.100.5263.63Moderate
3-nitro-1H-pyrazolePentyl183.212.4563.63Poor
3-nitro-1H-pyrazole 2-Ethoxyethyl 185.18 0.95 72.8 4 Excellent

Note: The 2-ethoxyethyl chain maintains a low cLogP while providing an additional hydrogen bond acceptor, optimizing the molecule for oral bioavailability.

Mandatory Visualizations: Workflows and Pathways

Synthetic Integration Workflow

G N1 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole (Stable Precursor) N2 Chemoselective Reduction (Pd/C, H2 or Fe/NH4Cl) N1->N2 N3 1-(2-ethoxyethyl)-1H-pyrazol-3-amine (Active Nucleophile) N2->N3 N4 SNAr / Buchwald-Hartwig Coupling (e.g., to 2,4-Dichloropyrimidine) N3->N4 N5 Target Kinase Inhibitor (Hinge-Binding Pharmacophore) N4->N5

Fig 1: Synthetic workflow converting the masked nitro-pyrazole into a kinase inhibitor.

Pharmacological Target Pathway (JAK/STAT)

G Cytokine Cytokine Signal (IL-6, IFN) Receptor Receptor Dimerization Cytokine->Receptor JAK JAK Kinase Activation (ATP Dependent) Receptor->JAK STAT STAT Phosphorylation JAK->STAT Nucleus Gene Transcription (Proliferation/Inflammation) STAT->Nucleus Inhibitor 3-Aminopyrazole Inhibitor (Derived from Precursor) Inhibitor->JAK Competitive ATP Blockade

Fig 2: Mechanism of action of pyrazole-based inhibitors in the JAK/STAT signaling pathway.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols have been designed as self-validating systems. In-process controls (e.g., LC-MS monitoring) are embedded to confirm reaction causality and completion.

Protocol 1: Chemoselective Reduction of the Nitro Group

Objective: Convert 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole to 1-(2-ethoxyethyl)-1H-pyrazol-3-amine without cleaving the ether linkage.

Rationale: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is highly efficient for nitro reduction. The ether linkage is stable under standard hydrogenation conditions, unlike benzyl ethers which might undergo hydrogenolysis.

Step-by-Step Methodology:

  • Preparation: In a rigorously clean, dry 250 mL round-bottom flask, dissolve 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole (10.0 mmol, 1.85 g) in HPLC-grade Methanol (50 mL).

  • Catalyst Addition: Purge the flask with Argon for 5 minutes. Carefully add 10% Pd/C (0.18 g, ~10% w/w). Safety Note: Pd/C is pyrophoric. Never add dry catalyst to a methanol vapor-rich environment without inert gas protection.

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen gas via a balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.

  • Reaction: Stir the suspension vigorously at room temperature (20-25 °C) under a positive pressure of Hydrogen for 4-6 hours.

  • In-Process Control: Sample 50 µL of the reaction mixture, filter through a 0.22 µm syringe filter, and analyze via LC-MS. The starting material (m/z 186 [M+H]+) should be completely consumed, replaced by the product peak (m/z 156 [M+H]+).

  • Workup: Purge the flask with Argon. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional Methanol (2 x 20 mL).

  • Isolation: Concentrate the filtrate under reduced pressure to yield 1-(2-ethoxyethyl)-1H-pyrazol-3-amine as a pale yellow oil, which can be used directly in the next step without further purification.

Table 2: Alternative Reduction Conditions (Optimization Data)

Reducing AgentSolventTemperatureTimeYieldNotes
H2, 10% Pd/CMethanol25 °C4 h>95%Cleanest profile; scalable.
Fe powder, NH4ClEtOH / H2O (4:1)80 °C2 h88%Useful if halogenated core is already attached (prevents dehalogenation).
SnCl2·2H2OEthanol70 °C3 h75%Generates heavy metal waste; requires tedious basic workup.
Protocol 2: SNAr Coupling for Kinase Inhibitor Synthesis

Objective: Couple the newly formed 1-(2-ethoxyethyl)-1H-pyrazol-3-amine to a 2,4-dichloropyrimidine core to form the hinge-binding scaffold.

Rationale: The 3-amino group of the pyrazole acts as a nucleophile. 2,4-Dichloropyrimidine is highly electrophilic at the C4 position. Performing the reaction under carefully controlled basic conditions ensures regioselective substitution at C4 over C2.

Step-by-Step Methodology:

  • Setup: In a 100 mL sealed tube, dissolve 2,4-dichloropyrimidine (10.0 mmol, 1.49 g) and 1-(2-ethoxyethyl)-1H-pyrazol-3-amine (10.5 mmol, 1.63 g) in anhydrous N,N-Dimethylformamide (DMF) (30 mL).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (25.0 mmol, 4.35 mL). DIPEA acts as a non-nucleophilic base to scavenge the HCl generated during the reaction.

  • Heating: Seal the tube and heat the reaction mixture to 80 °C in an oil bath for 12 hours.

  • Monitoring: Verify completion via TLC (Ethyl Acetate:Hexane 1:1) or LC-MS. The primary product should be the C4-substituted pyrimidine.

  • Quenching & Extraction: Cool to room temperature. Pour the mixture into ice water (100 mL). Extract with Ethyl Acetate (3 x 50 mL).

  • Washing: Wash the combined organic layers with 5% aqueous LiCl (3 x 30 mL) to remove residual DMF, followed by brine (50 mL).

  • Drying & Purification: Dry over anhydrous Na2SO4, filter, and concentrate. Purify via flash column chromatography (Silica gel, gradient elution 0-50% EtOAc in Hexanes) to yield the pure intermediate.

References

  • Fărcaș, A. L., et al. (2023). "The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies." Molecules, 28(14), 5359. Available at:[Link][1][2]

  • Cox, K. J., et al. (2020). "Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold." MedChemComm / RSC Medicinal Chemistry, 11, 1120-1136. Available at:[Link][3]

Sources

Application

catalytic reduction of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole to aminopyrazoles

An in-depth technical guide on the catalytic reduction of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole to its corresponding aminopyrazole, designed for researchers and drug development professionals. Executive Summary 1-(2-etho...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide on the catalytic reduction of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole to its corresponding aminopyrazole, designed for researchers and drug development professionals.

Executive Summary

1-(2-ethoxyethyl)-3-nitro-1H-pyrazole and its highly functionalized derivatives are critical synthetic intermediates, primarily utilized in the construction of pyrazolo[4,3-d]pyrimidine scaffolds[1]. These fused heterocyclic systems serve as the core pharmacophores in several classes of therapeutics, most notably phosphodiesterase type 5 (PDE-5) inhibitors[2]. The transformation of the nitro group on the electron-rich pyrazole ring to a primary amine is a pivotal, yet sensitive, step in the synthetic pathway. This application note details the mechanistic principles, catalyst selection criteria, and provides self-validating, scalable protocols for this crucial reduction.

Mechanistic Causality & Catalyst Selection

The reduction of nitroaromatics via catalytic hydrogenation is a heterogeneous process governed by the Langmuir-Hinshelwood mechanism, where both the nitro compound and the hydrogen source must co-adsorb onto the active metal surface[3]. The reduction proceeds through a well-defined sequence of electron and proton transfers. The nitro group (-NO₂) is first reduced to a nitroso intermediate (-NO), followed by a hydroxylamine (-NHOH), and is ultimately cleaved to yield the primary amine (-NH₂)[3].

Causality in Catalyst and Solvent Selection: For electron-rich heteroaromatics like pyrazoles, 10% Palladium on Carbon (Pd/C) is the catalyst of choice[4]. Platinum (Pt/C) often requires higher pressures to achieve full conversion, while Raney Nickel can lead to unwanted side reactions, such as pyrazole ring saturation, if temperature and pressure are not meticulously controlled.

The presence of the 1-(2-ethoxyethyl) side chain introduces a unique physicochemical dynamic: the ether oxygen can weakly coordinate with the Pd surface. To prevent catalyst sequestration and ensure high turnover frequencies, the reaction is best performed in polar protic solvents (such as ethanol or methanol). These solvents effectively solvate the ether chain, keeping it away from the active metal sites, while simultaneously acting as an excellent proton shuttle to facilitate the reduction of the hydroxylamine intermediate[3].

Mechanism A 1-(2-ethoxyethyl)- 3-nitro-1H-pyrazole (-NO2) B Nitroso Intermediate (-NO) A->B + 2H+, 2e- - H2O C Hydroxylamine Intermediate (-NHOH) B->C + 2H+, 2e- D 1-(2-ethoxyethyl)- 3-amino-1H-pyrazole (-NH2) C->D + 2H+, 2e- - H2O

Fig 1: Stepwise catalytic hydrogenation mechanism of nitropyrazole to aminopyrazole.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and high yield, two validated protocols are provided. Protocol A utilizes standard hydrogen gas, while Protocol B employs catalytic transfer hydrogenation, which is highly scalable and circumvents the hazards of pressurized H₂.

Protocol A: Standard High-Pressure Catalytic Hydrogenation

This method is ideal for clean, high-atom-economy conversions where pressure reactors are available.

  • Preparation: In a thoroughly dried, pressure-rated hydrogenation vessel, dissolve 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole (1.0 eq) in anhydrous ethanol (10 mL/mmol).

  • Catalyst Addition: Carefully add 10% Pd/C (0.05 eq by weight). Causality: Pd/C is highly pyrophoric when dry. Always add the catalyst to the solvent under an inert blanket of N₂ to prevent solvent vapor ignition.

  • Purging & Pressurization: Seal the vessel. Purge the headspace with N₂ three times, followed by H₂ gas three times. Pressurize the vessel to 50 psi with H₂.

  • Reaction: Stir vigorously at 25°C for 4 hours.

  • Validation (In-Process Control): Pause stirring, vent safely, and sample the reaction. Analyze via HPLC. The reaction is self-validating and deemed complete when the hydroxylamine intermediate peak (<0.5%) is completely consumed.

  • Workup: Filter the reaction mixture through a tight pad of Celite. Causality: Celite prevents colloidal Pd nanoparticles from passing into the filtrate. Residual Pd can catalyze the oxidative degradation of the electron-rich aminopyrazole product during concentration.

  • Isolation: Concentrate the filtrate in vacuo to yield the target aminopyrazole.

Protocol B: Catalytic Transfer Hydrogenation (Ammonium Formate)

This method is preferred for rapid, scalable synthesis without specialized pressure equipment.

  • Dissolution: Dissolve the nitropyrazole substrate (1.0 eq) in ethanol (15 mL/mmol) in a round-bottom flask equipped with a reflux condenser. Add 10% Pd/C (0.1 eq by weight) under N₂.

  • Transfer Agent Addition: Add ammonium formate (4.0 eq) in four equal portions over 20 minutes. Causality: Ammonium formate decomposes into H₂, CO₂, and NH₃. Adding it in portions prevents rapid off-gassing, which could cause the reaction to boil over or over-pressurize the system.

  • Heating: Heat the mixture to a gentle reflux (78°C) for 2 hours. The mild basicity of the generated NH₃ helps desorb the newly formed aminopyrazole from the Pd surface, preventing product inhibition.

  • Filtration & Isolation: Cool to room temperature, filter through Celite, and concentrate. Redissolve in ethyl acetate, wash with brine to remove residual formate salts, dry over Na₂SO₄, and evaporate.

Workflow N1 1. Dissolution Substrate + EtOH + 10% Pd/C N2 2. Inerting Purge with N2 (3x) N1->N2 N3 3. H2 Generation Add NH4HCO2 in portions N2->N3 N4 4. Reduction Reflux at 78°C for 2h N3->N4 N5 5. Filtration Filter hot through Celite N4->N5 N6 6. Isolation Concentrate & Wash N5->N6

Fig 2: Step-by-step workflow for catalytic transfer hydrogenation using ammonium formate.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the optimization data for the reduction of the 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole scaffold. Transfer hydrogenation (Entry 3) provides the optimal balance of yield, purity, and operational safety.

EntryCatalystHydrogen SourceSolventTemp (°C)Time (h)Yield (%)Purity (HPLC %)Observations
110% Pd/CH₂ (50 psi)MeOH25492>98Clean profile; requires pressure vessel.
25% Pt/CH₂ (50 psi)EtOH2568595Slower kinetics; trace hydroxylamine detected.
3 10% Pd/C NH₄HCO₂ EtOH 78 2 95 >99 Optimal; rapid conversion, highly scalable.
4Raney NiH₂ (100 psi)THF50127088Sluggish; partial pyrazole ring saturation observed.

Troubleshooting & Field Insights

  • Stalled Reactions (Hydroxylamine Accumulation): If HPLC indicates a stalled reaction at the hydroxylamine stage, the catalyst has likely been poisoned by substrate impurities (e.g., residual sulfur or halogens from previous steps). Solution: Filter the reaction, add a fresh batch of 10% Pd/C, and re-subject to the reduction conditions.

  • Product Discoloration: Aminopyrazoles are prone to air oxidation, turning from pale yellow to dark brown. Solution: Always store the isolated 1-(2-ethoxyethyl)-3-amino-1H-pyrazole under an argon atmosphere at -20°C if not used immediately in the subsequent cyclization step.

References

  • NL2000291C2 - 1- (1- (2-ethoxyethyl) -3-ethyl-7- (4-methylpyridin-2-ylamino) -1 H -pyrazole (4,3-d) pyrimidin-5-yl) piperidine-4-carboxylic acid and salts thereof. - google.com. 1

  • New Heterocyclic β-Sheet Ligands with Peptidic Recognition Elements - acs.org. 4

  • Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - rsc.org. 3

  • US4282361A - Synthesis for 7-alkylamino-3-methylpyrazolo [4,3-d]pyrimidines - google.com. 2

Sources

Method

Application Note: 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole as a Strategic Precursor in Medicinal Chemistry

Executive Summary In modern drug discovery, the design of small-molecule therapeutics relies heavily on privileged scaffolds that balance target affinity with optimal physicochemical properties. 1-(2-ethoxyethyl)-3-nitro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the design of small-molecule therapeutics relies heavily on privileged scaffolds that balance target affinity with optimal physicochemical properties. 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole has emerged as a highly versatile precursor in organic synthesis. This molecule elegantly combines two strategic features: a 3-nitro-pyrazole core , which serves as a stable, masked amine, and a 2-ethoxyethyl appendage , which acts as a flexible, lipophilicity-modulating solubilizing group.

This application note provides an in-depth technical guide for researchers and drug development professionals. It details the mechanistic rationale for utilizing this precursor, alongside self-validating experimental protocols for its chemoselective reduction and subsequent functionalization.

Mechanistic Rationale & Physicochemical Profiling

The Role of the 2-Ethoxyethyl Solubilizing Group

A persistent challenge in medicinal chemistry is optimizing the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a drug candidate. Highly planar, aromatic scaffolds often suffer from poor aqueous solubility. The incorporation of a 2-ethoxyethyl group addresses this by disrupting crystal lattice packing energy and increasing polarity. Crucially, as a flexible ether linkage, it improves aqueous solubility without introducing additional hydrogen bond donors, which could otherwise restrict blood-brain barrier (BBB) penetration or oral bioavailability [1][1].

The 3-Nitro-1H-Pyrazole Core as a Masked Pharmacophore

N-alkyl pyrazoles are critical heterocycles in organic synthesis, frequently deployed as bioisosteres for amides and aromatic rings [2][2]. The regioselective N-alkylation of 3-nitropyrazole yields N1-substituted-3-nitropyrazoles, which are vital intermediates for accessing synthetically challenging 3-aminopyrazoles [3][3]. The nitro group is highly stable under various cross-coupling and alkylation conditions, allowing the precursor to be carried through multi-step syntheses before being unmasked. The reduction of the nitro group to a primary amine is a fundamental transformation, providing a gateway to the reactive 3-aminopyrazole pharmacophore—a motif ubiquitous in kinase inhibitors [4][4].

Workflow A 1-(2-ethoxyethyl)- 3-nitro-1H-pyrazole (Stable Precursor) B 1-(2-ethoxyethyl)- 1H-pyrazol-3-amine (Reactive Intermediate) A->B Chemoselective Reduction C N-Aryl-1-(2-ethoxyethyl)- 1H-pyrazol-3-amine (Target Scaffold) B->C Buchwald-Hartwig Coupling

Fig 1. Synthetic workflow from the nitro-pyrazole precursor to a functionalized drug scaffold.

Quantitative Data & Reaction Optimization

To establish a robust synthetic pipeline, the reduction of the nitro group must be optimized for both yield and chemoselectivity. Table 1 outlines the property shifts used for analytical tracking, while Table 2 summarizes the optimization of the reduction step.

Table 1: Physicochemical Property Shifts During Precursor Activation

Property1-(2-ethoxyethyl)-3-nitro-1H-pyrazole1-(2-ethoxyethyl)-1H-pyrazol-3-amineAnalytical Significance
Molecular Weight 185.18 g/mol 155.20 g/mol Δ m/z = -30 Da (LC-MS tracking)
TLC Polarity (Rf) ~0.6 (1:1 Hexane/EtOAc)~0.2 (1:1 Hexane/EtOAc)Amine is significantly more polar
IR Spectroscopy ~1530, 1350 cm⁻¹ (N-O stretch)~3400, 3300 cm⁻¹ (N-H stretch)Disappearance of nitro bands
UV Absorbance Strong at 254 nmShifted, weaker at 254 nmVisual confirmation on TLC plates

Table 2: Optimization of Nitro Reduction Conditions

Reducing AgentSolvent SystemTemp (°C)Time (h)Yield (%)Chemoselectivity Profile
H₂, 10% Pd/C (1 atm)MeOH251292Low (High risk of dehalogenation)
Fe powder, NH₄Cl EtOH/H₂O (4:1) 80 3 88 High (Preserves aryl halides)
Zn dust, AcOHTHF/H₂O (1:1)25675Moderate (Sluggish reaction rate)
SnCl₂·2H₂OEtOH70485High (Generates toxic tin byproducts)

Self-Validating Experimental Protocols

The following protocols are designed with built-in causality and in-process controls, ensuring that the chemist can validate the success of the reaction in real-time.

Protocol A: Chemoselective Reduction to 1-(2-ethoxyethyl)-1H-pyrazol-3-amine

Mechanistic Causality: The reduction of the nitro group via iron powder and ammonium chloride proceeds through a stepwise electron transfer mechanism (Nitro Nitroso Hydroxylamine Amine). Ammonium chloride acts as a mild proton source, preventing the reaction medium from becoming overly basic, which could lead to unwanted side reactions like azoxy dimer formation.

Mechanism N1 Nitro Group R-NO2 N2 Nitroso Intermediate R-N=O N1->N2 +2e-, +2H+ -H2O N3 Hydroxylamine R-NHOH N2->N3 +2e-, +2H+ N4 Primary Amine R-NH2 N3->N4 +2e-, +2H+ -H2O

Fig 2. Stepwise reduction mechanism of the nitro group to the primary amine.

Step-by-Step Procedure:

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole (10.0 mmol, 1.85 g) and Iron powder (50.0 mmol, 2.79 g, 325 mesh).

  • Solvent & Proton Source: Add a solvent mixture of Ethanol/Water (4:1 v/v, 50 mL), followed by Ammonium Chloride (50.0 mmol, 2.67 g).

  • Thermal Activation: Attach a reflux condenser and heat the vigorously stirring suspension to 80 °C under a nitrogen atmosphere.

  • In-Process Validation: After 2 hours, sample the reaction.

    • TLC Check: Spot against the starting material (1:1 Hexane/EtOAc). The starting material ( Rf​ ~0.6) should be completely consumed, replaced by a highly polar, ninhydrin-active spot ( Rf​ ~0.2).

    • LC-MS Check: Confirm the disappearance of the m/z 186 [M+H]⁺ peak and the appearance of the m/z 156[M+H]⁺ peak.

  • Workup: Once complete, cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove iron oxides, washing the filter cake thoroughly with hot Ethyl Acetate (3 × 30 mL).

  • Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Extract the aqueous residue with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the amine as a light brown oil. Note: The product is prone to oxidation; use immediately in Protocol B or store under argon at -20 °C.

Protocol B: Downstream Functionalization via Buchwald-Hartwig Amination

Mechanistic Causality: To construct a kinase inhibitor scaffold, the newly formed primary amine must be coupled with an aryl halide. We utilize a Palladium-catalyzed Buchwald-Hartwig amination. Xantphos is selected as the bidentate ligand because its wide bite angle favors reductive elimination, preventing the formation of undesired diarylated side products.

Step-by-Step Procedure:

  • Reagent Charging: In an oven-dried Schlenk tube, combine 1-(2-ethoxyethyl)-1H-pyrazol-3-amine (5.0 mmol, 0.77 g), a target Aryl Bromide (5.5 mmol), Pd₂(dba)₃ (0.25 mmol, 5 mol%), Xantphos (0.5 mmol, 10 mol%), and Cesium Carbonate (10.0 mmol, 3.26 g).

  • Atmosphere Control (Critical): Seal the tube with a septum and perform three cycles of vacuum/nitrogen backfill. Failure to strictly exclude oxygen will result in the oxidation of the phosphine ligand and catalyst death.

  • Solvent Addition: Inject anhydrous 1,4-dioxane (25 mL) via syringe.

  • Reaction Execution: Replace the septum with a Teflon screwcap and heat the mixture at 100 °C for 12 hours.

  • In-Process Validation: Analyze via LC-MS. The primary amine peak (m/z 156) should be consumed, replaced by the mass of the coupled secondary amine product.

  • Purification: Cool to room temperature, dilute with dichloromethane, and filter through Celite. Concentrate the filtrate and purify via silica gel flash chromatography (gradient elution: Dichloromethane to 5% Methanol in Dichloromethane) to isolate the target scaffold.

References

  • National Center for Biotechnology Information (PubChem). 3-Nitropyrazole | C3H3N3O2 | CID 123419. Retrieved from:[Link][5]

  • MDPI. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from: [Link][2]

  • ACS Publications. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry. Retrieved from: [Link][3]

  • ACS Publications. Improved Rigidin-Inspired Antiproliferative Agents with Modifications on the 7-Deazahypoxanthine C7/C8 Ring Systems. Journal of Medicinal Chemistry. Retrieved from:[Link][1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Resolving HPLC Co-Elution for 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of analyzing 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of analyzing 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole.

During the synthesis of this compound (typically via N-alkylation of 3-nitro-1H-pyrazole), the reaction inherently produces the 1,5-nitro regioisomer as a major byproduct. Because these constitutional isomers share identical molecular weights and nearly identical dipole moments, they notoriously co-elute on standard reverse-phase HPLC systems[1]. This guide provides field-proven, causality-driven strategies to achieve baseline resolution.

Frequently Asked Questions (FAQs)

Q1: My chromatogram shows a single, slightly asymmetrical peak for 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole. How can I definitively confirm if this is co-elution or just peak tailing? A1: You must differentiate between secondary column interactions and true co-elution. Peak tailing presents as a gradual exponential decline, whereas co-elution often manifests as a sudden discontinuity or "shoulder" on the peak[2]. The basic nature of the pyrazole ring can lead to peak tailing in reverse-phase HPLC due to interactions with residual silanols on the stationary phase[1]. Diagnostic Action: Utilize a Diode Array Detector (DAD) for peak purity analysis. The DAD collects ~100 UV spectra across a single peak; if the spectral profiles shift from the leading edge to the tail, you have a co-eluting impurity[2]. If the spectra are identical but the peak tails, it is a silanol interaction that can be fixed by using a fully end-capped column[1].

Q2: Why do the 1,3-nitro and 1,5-nitro regioisomers co-elute so stubbornly on my standard C18 column? A2: Standard C18 columns separate analytes primarily based on hydrophobicity (LogP). The 1,3- and 1,5-disubstituted pyrazole regioisomers have nearly indistinguishable hydrophobic partition coefficients, meaning their interactions with the C18 alkyl chains are identical[1]. To resolve them, you must abandon pure hydrophobic partitioning and instead exploit shape selectivity (steric differences) or specific electronic interactions (π-π interactions).

Q3: I am observing a small peak co-eluting at the tail end of my main peak, but its area is inconsistent. What is the cause? A3: This is a classic symptom of sample carryover rather than a true sample impurity. Carryover occurs when residual analyte from a previous injection is retained in mechanical areas of the autosampler flow path or on a fouled column, eluting in subsequent runs[3]. Diagnostic Action: Inject a highly concentrated sample followed by multiple blank injections. If the co-eluting peak systematically decreases in area with each consecutive blank, you are observing classic mechanical carryover[3].

Data Presentation: Stationary Phase Selection Matrix

To resolve pyrazole regioisomers, selecting the correct stationary phase is more impactful than endlessly tweaking mobile phase gradients. The table below summarizes the causality behind column selection.

Stationary Phase ChemistryPrimary Interaction MechanismExpected Resolution ( Rs​ )Causality & Troubleshooting Notes
Standard C18 Hydrophobic partitioning< 1.0 (Co-elution)Analytes have nearly identical LogP; insufficient shape selectivity for rigid isomers[1].
Phenyl-Hexyl π−π interactions, shape selectivity1.5 - 2.0Excellent for electron-deficient nitro-pyrazoles. The phenyl groups are highly sensitive to steric hindrance around the N1-ethoxyethyl group.
Polar-Embedded (Amide) Hydrogen bonding, dipole-dipole1.2 - 1.8Exploits differential hydrogen bonding between the ethoxyethyl ether oxygen and the embedded polar group.
Cellulose-based CSP Steric cavity inclusion> 2.0Chiral Stationary Phases (CSPs) provide high-resolution separation of closely related regioisomers in polar organic modes due to rigid chiral cavities[4].

Troubleshooting Workflow Visualization

The following decision tree outlines the logical progression for diagnosing and resolving co-elution issues for this specific molecule.

HPLC_Troubleshooting Start Co-elution Detected (Peak Asymmetry or DAD Purity Failure) CheckSystem System Suitability Check Extra-Column Volume & Flow Start->CheckSystem Identify Identify Impurity (Likely 1,5-nitro regioisomer) CheckSystem->Identify System OK ModifyMobile Optimize Mobile Phase (Switch MeCN to MeOH, Flatten Gradient) Identify->ModifyMobile Regioisomer Confirmed ChangeColumn Change Stationary Phase (Phenyl-Hexyl or Cellulose-based CSP) ModifyMobile->ChangeColumn Rs < 1.5 Validate Validate Resolution (Rs ≥ 1.5, DAD Purity Confirmed) ModifyMobile->Validate Rs ≥ 1.5 Achieved ChangeColumn->Validate

Decision tree for resolving 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole co-elution.

Self-Validating Experimental Protocol: Orthogonal Regioisomer Separation

This protocol utilizes orthogonal selectivity (shape and electronic recognition) rather than hydrophobicity. It is designed as a self-validating system, meaning built-in checks ensure the method's integrity during execution.

Phase 1: System Preparation & Suitability
  • Column Installation: Install a Phenyl-Hexyl column (e.g., 150 x 4.6 mm, 3 µm). Ensure the column is fully end-capped. Causality: End-capping chemically modifies residual silanol groups, preventing the basic pyrazole nitrogens from undergoing secondary ion-exchange interactions that cause peak tailing[1].

  • System Flush: Flush the HPLC system with 50:50 Water:Methanol to remove any aprotic solvents (like Acetonitrile) from the lines.

Phase 2: Mobile Phase & Thermodynamic Optimization
  • Buffer Selection (Mobile Phase A): Prepare 0.1% Formic Acid in MS-grade H2​O (pH ~2.7). Causality: Run-to-run variability in pH results in separation inconsistency; the acidic buffer suppresses any residual silanol ionization, ensuring robust retention times.

  • Organic Modifier (Mobile Phase B): Use 100% MS-grade Methanol. Causality: Unlike aprotic Acetonitrile, Methanol is a protic solvent that engages in hydrogen bonding with the nitro group and ether oxygen. This protic interaction amplifies slight steric differences between the 1,3- and 1,5-isomers.

  • Temperature Control: Set the column oven strictly to 20°C . Causality: Lowering the temperature reduces the kinetic energy of the analytes, forcing them to interact more intimately with the stationary phenyl groups, thereby maximizing shape selectivity.

Phase 3: Gradient Execution
  • Injection: Inject 5 µL of the sample dissolved in the initial mobile phase conditions to prevent solvent-induced peak distortion[5].

  • Gradient Profile: Program a shallow gradient from 20% B to 60% B over 25 minutes. Causality: If co-elution occurs, a shallower gradient slows down elution, increasing the capacity factor ( k′ ) to the ideal range of 1 to 5, allowing the column more time to resolve the isomers[2].

Phase 4: Self-Validation (The Trust Mechanism)
  • Resolution Calculation: Calculate the resolution ( Rs​ ) between the 1,3-nitro and 1,5-nitro peaks. The method is validated if Rs​≥1.5 (baseline resolution).

  • DAD Peak Purity Check: Monitor the elution at 270 nm (optimal for the nitro-pyrazole chromophore). Extract the UV spectra across the apex, leading edge, and tailing edge of the main 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole peak. The spectral match factor must be >99.0% to definitively validate the absence of hidden co-elution[2].

Sources

Optimization

Technical Support Hub: Optimizing Catalyst Load for 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole Hydrogenation

Welcome to the technical support center for the catalytic hydrogenation of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the catalytic hydrogenation of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for optimizing catalyst loading and troubleshooting common experimental challenges. Our focus is on ensuring scientific integrity and providing practical, field-proven insights to accelerate your research.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the optimization of catalyst loading for the hydrogenation of nitropyrazoles.

Q1: What is a typical starting catalyst loading for the hydrogenation of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole?

A1: For initial screening, a common starting point for 10% Palladium on Carbon (Pd/C) catalyst is between 1-5 mol% of palladium relative to the nitro-pyrazole substrate.[1] In terms of weight percentage, this often translates to 5-10% w/w (catalyst weight to substrate weight). It is crucial to remember that this is a starting point, and the optimal loading can vary based on the purity of the starting material, solvent, and reaction conditions.[2]

Q2: How does catalyst loading impact the reaction rate and selectivity?

A2: Catalyst loading is a critical parameter that directly influences both the reaction rate and selectivity.

  • Reaction Rate: Generally, increasing the catalyst loading leads to a faster reaction rate due to the increased number of available active sites for hydrogenation.[3][4] However, beyond a certain point, the reaction rate may become limited by other factors such as mass transfer of hydrogen from the gas phase to the catalyst surface.[5]

  • Selectivity: Excessive catalyst loading can sometimes lead to over-reduction or other side reactions, thus decreasing selectivity.[4] Conversely, insufficient loading can result in incomplete conversion and the accumulation of intermediates like nitroso and hydroxylamine species, which can form undesirable dimeric byproducts.[1][6] Finding the optimal balance is key to maximizing the yield of the desired amine.

Q3: What are the signs of an incomplete reaction versus side product formation?

A3: Differentiating between an incomplete reaction and the formation of side products is crucial for effective troubleshooting. This is typically achieved by monitoring the reaction progress using techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Incomplete Reaction: The presence of a significant amount of starting material alongside the desired product is a clear indicator of an incomplete reaction.

  • Side Product Formation: The appearance of new spots on a TLC plate or new peaks in an HPLC or GC-MS chromatogram that are neither the starting material nor the desired product suggests the formation of side products. The reduction of nitro compounds can proceed through nitroso and hydroxylamine intermediates, which can lead to the formation of colored dimeric byproducts like azoxy and azo compounds.[1]

Q4: How can I assess catalyst activity and potential deactivation?

A4: A decline in reaction rate or a stalled reaction can indicate catalyst deactivation.[7] Deactivation can be caused by several factors:

  • Catalyst Poisoning: Impurities in the substrate, solvent, or hydrogen gas can act as catalyst poisons, blocking the active sites.[8] Common poisons for palladium catalysts include sulfur, phosphorus, and certain nitrogen-containing compounds.[1][9]

  • Sintering: At high temperatures, the fine palladium particles on the carbon support can agglomerate into larger particles, reducing the active surface area.[7][10]

  • Fouling: The catalyst pores can become blocked by byproducts or decomposition products, preventing the substrate from reaching the active sites.[11]

To assess catalyst activity, you can run a small-scale control reaction with a fresh batch of catalyst and compare the results to the suspected deactivated catalyst.

Q5: What are the primary safety considerations when working with Pd/C and hydrogen gas?

A5: Safety is paramount in any hydrogenation reaction.

  • Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air.[2] All hydrogenation reactions should be conducted in a well-ventilated fume hood, away from any ignition sources.[12]

  • Palladium on Carbon (Pd/C): Pd/C catalyst, especially after use, can be pyrophoric, meaning it can spontaneously ignite upon exposure to air.[1][12] The filter cake should never be allowed to dry and should be kept wet with solvent during filtration.[12] Used catalyst should be quenched by suspending it in water and slowly adding a mild oxidizing agent like sodium hypochlorite, or disposed of in a dedicated, sealed waste container under water.[13]

Systematic Troubleshooting Guide

When experiments do not proceed as planned, a systematic approach to troubleshooting is essential. The following guide outlines common problems, their potential causes, and recommended solutions.

Observation / Problem Potential Root Cause Recommended Action / Solution
Slow or Stalled Reaction 1. Insufficient Catalyst Loading: The amount of catalyst is too low for the reaction scale. 2. Catalyst Deactivation/Poisoning: Impurities in the substrate or solvent have deactivated the catalyst.[1][8] 3. Poor Mass Transfer: Inefficient stirring or low hydrogen pressure is limiting the reaction rate.[5]1. Incrementally increase the catalyst loading (e.g., in 2 wt% steps). 2. Ensure high purity of the starting material and solvents. Consider passing the substrate solution through a plug of activated carbon or silica gel before the reaction. Use a fresh batch of catalyst. 3. Increase the stirring rate and/or the hydrogen pressure.
Low Yield of Desired Amine 1. Incomplete Conversion: The reaction has not gone to completion. 2. Side Product Formation: Reaction conditions favor the formation of byproducts.[4] 3. Product Degradation: The desired amine product may be unstable under the reaction conditions.1. Increase reaction time, temperature, or catalyst loading. 2. Optimize reaction conditions (temperature, solvent, pressure) to minimize side reactions. Consider using a catalyst poison to improve selectivity.[14] 3. Analyze the reaction mixture at different time points to check for product degradation.
Formation of Colored Impurities 1. Accumulation of Intermediates: Incomplete reduction can lead to the formation of colored azoxy or azo compounds from nitroso and hydroxylamine intermediates.[1]1. Ensure the reaction goes to completion by optimizing catalyst loading, hydrogen pressure, and reaction time.
Poor Reproducibility 1. Inconsistent Catalyst Quality: Different batches of catalyst may have varying activity. 2. Variability in Starting Material Purity: Batch-to-batch differences in substrate purity can affect the reaction. 3. Inconsistent Reaction Setup: Minor variations in setup (e.g., stirring speed, temperature) can lead to different outcomes.1. Use a consistent source and batch of catalyst. 2. Standardize the purification of the starting material. 3. Carefully control and document all reaction parameters.

Experimental Protocols

Protocol 1: Screening for Optimal Catalyst Loading

This protocol outlines a series of parallel experiments to efficiently determine the optimal catalyst loading for your specific reaction conditions.

Materials:

  • 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole

  • 10% Pd/C catalyst

  • Anhydrous Ethanol (or other suitable solvent)

  • Hydrogen gas supply (balloon or cylinder)

  • Parallel reaction vials or round-bottom flasks

  • Magnetic stir plate and stir bars

  • TLC plates and developing chamber or HPLC/GC-MS for analysis

Procedure:

  • Preparation: In a series of identical reaction vessels, place a magnetic stir bar.

  • Substrate Addition: To each vessel, add a precise amount of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole (e.g., 100 mg, 0.5 mmol).

  • Catalyst Addition: Carefully add varying amounts of 10% Pd/C to each vessel. A typical screening range could be 1 wt%, 2.5 wt%, 5 wt%, 7.5 wt%, and 10 wt% relative to the substrate.

  • Solvent Addition: Add a consistent volume of anhydrous ethanol to each vessel to dissolve the substrate (e.g., 5 mL).

  • Inert Atmosphere: Seal the vessels and purge with an inert gas (nitrogen or argon) for 5-10 minutes to remove oxygen.

  • Hydrogenation: Introduce hydrogen gas to the vessels (e.g., via a balloon or by connecting to a hydrogen manifold).

  • Reaction: Stir the reactions vigorously at a consistent temperature (e.g., room temperature) for a set period (e.g., 4 hours).

  • Monitoring: After the set time, carefully vent the hydrogen and take a small aliquot from each reaction for analysis by TLC, HPLC, or GC-MS to determine the extent of conversion and the formation of any byproducts.

  • Analysis: Compare the results from each catalyst loading to identify the optimal range that provides the best balance of high conversion and minimal side product formation.

Catalyst Loading (wt%) Conversion (%) Selectivity (%) Observations
1.035>99Slow reaction, significant starting material remaining.
2.575>99Good conversion, clean reaction profile.
5.0>99>99Complete conversion, clean reaction profile.
7.5>9998Complete conversion, minor byproduct observed.
10.0>9995Complete conversion, increased byproduct formation.

This table is a representative example; actual results will vary.

Visualizing the Optimization Workflow

The following diagram illustrates the logical workflow for optimizing catalyst loading in a hydrogenation reaction.

CatalystOptimizationWorkflow cluster_prep Preparation & Initial Test cluster_analysis Analysis & Decision cluster_troubleshoot Troubleshooting & Refinement Start Define Reaction Scale & Goals LitSearch Literature Search for Starting Conditions (e.g., 5-10 wt% Pd/C) Start->LitSearch InitialRun Perform Initial Hydrogenation at Starting Catalyst Load LitSearch->InitialRun Analysis Analyze Results (TLC, HPLC, GC-MS) InitialRun->Analysis Incomplete Incomplete Conversion? Analysis->Incomplete SideProducts Side Products Formed? Analysis->SideProducts Optimal Optimal Conditions Found Analysis->Optimal >99% Conversion & High Selectivity IncreaseLoad Increase Catalyst Loading Incomplete->IncreaseLoad Yes CheckPurity Check Reagent Purity (Substrate, Solvent) Incomplete->CheckPurity Yes, even at high load DecreaseLoad Decrease Catalyst Loading SideProducts->DecreaseLoad Yes ModifyConditions Modify Other Conditions (Temp, Pressure, Solvent) SideProducts->ModifyConditions Yes, even at low load IncreaseLoad->InitialRun Re-run CheckPurity->InitialRun Re-run DecreaseLoad->InitialRun Re-run ModifyConditions->InitialRun Re-run

Caption: Workflow for optimizing catalyst loading.

References

  • H.E.L Group. (2024). Investigating Hydrogenations at Different Catalyst Loadings using the ChemSCAN. H.E.L Group. Retrieved from [Link]

  • International Research Journal of Engineering, Science, Technology & Innovation. (2023). Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions. IRJESTI. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Catalytic Hydrogenation of Nitrobenzene to Aniline. Mettler Toledo. Retrieved from [Link]

  • Organic Letters. (2006). Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. ACS Publications. Retrieved from [Link]

  • UW-Madison Chemistry. (n.d.). Hazards associated with laboratory scale hydrogenations. UW-Madison. Retrieved from [Link]

  • ACS Publications. (2023). Development of a Control Strategy for Hydrogenation of Aryl Nitro Analogs by Kinetic Justification. ACS Publications. Retrieved from [Link]

  • MDPI. (2022). Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). MDPI. Retrieved from [Link]

  • Journal of the American Chemical Society. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. ACS Publications. Retrieved from [Link]

  • Slideshare. (n.d.). Troubleshooting of Catalytic Reactors. Slideshare. Retrieved from [Link]

  • Catalysis Letters. (1992). On the deactivation of supported palladium hydrogenation catalysts by thiophene poisoning. Springer. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Alkylating Agents in 3-Nitropyrazole Synthesis: A Comparative Efficacy Analysis

For researchers and professionals in medicinal chemistry and materials science, N-alkylated 3-nitropyrazoles are pivotal building blocks. The strategic introduction of an alkyl group onto one of the pyrazole's nitrogen a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in medicinal chemistry and materials science, N-alkylated 3-nitropyrazoles are pivotal building blocks. The strategic introduction of an alkyl group onto one of the pyrazole's nitrogen atoms can significantly modulate the molecule's biological activity, solubility, and other physicochemical properties. However, the inherent asymmetry of 3-nitropyrazole presents a persistent challenge: the regioselective alkylation at either the N1 or N2 position.

This guide provides an in-depth comparison of the efficacy of various alkylating agents for the synthesis of N-alkyl-3-nitropyrazoles. We will move beyond simple procedural lists to explore the underlying principles that govern reactivity and selectivity, offering field-proven insights to help you make informed experimental choices.

The Core Challenge: Regioselectivity in Pyrazole Alkylation

The N-alkylation of an unsymmetrically substituted pyrazole, such as 3-nitropyrazole, can theoretically yield two distinct regioisomers: the 1-alkyl-3-nitro-1H-pyrazole (N1 isomer) and the 1-alkyl-5-nitro-1H-pyrazole (N2 isomer). The electronic and steric properties of the two ring nitrogen atoms are similar, which often complicates achieving high regioselectivity.[1][2] The electron-withdrawing nitro group at the C3 position plays a crucial role in influencing the nucleophilicity of the adjacent nitrogen atoms and directing the outcome of the alkylation.

The general mechanism proceeds via deprotonation of the pyrazole N-H by a base to form a pyrazolate anion. This anion then acts as a nucleophile, attacking the electrophilic alkylating agent. The ratio of the resulting N1 and N2 isomers is a delicate function of the interplay between the substrate, alkylating agent, base, and solvent.[3]

G cluster_0 Reaction Pathway Pyrazole 3-Nitro-1H-pyrazole Pyrazolate Pyrazolate Anion (Resonance Stabilized) Pyrazole->Pyrazolate + Base - H⁺ Base Base (e.g., K₂CO₃, NaH) Products Mixture of N1 and N2 Regioisomers Pyrazolate->Products + R-X - X⁻ AlkylatingAgent Alkylating Agent (R-X) caption General workflow for the N-alkylation of 3-nitropyrazole.

Caption: General workflow for the N-alkylation of 3-nitropyrazole.

Comparative Analysis of Alkylating Agents

The choice of alkylating agent is paramount and is dictated by the desired alkyl substituent and the required level of regiocontrol. We will compare three major classes: alkyl halides, Michael acceptors, and trichloroacetimidates.

Alkyl Halides (R-X): The Conventional Workhorse

Alkyl halides are the most common electrophiles used for pyrazole N-alkylation due to their commercial availability and broad scope. The reaction is typically performed under basic conditions to deprotonate the pyrazole.[4]

Causality of Experimental Choices:

  • Reactivity Trend: The reactivity of the halide leaving group follows the established trend: I > Br > Cl > F.[3] For less reactive pyrazole systems or milder reaction conditions, an alkyl iodide or bromide is preferable to an alkyl chloride to achieve reasonable reaction rates and yields.

  • Base and Solvent System: The combination of a base and solvent significantly impacts both yield and regioselectivity.

    • Potassium Carbonate (K₂CO₃) in DMF or DMSO: This is a standard, robust system. Polar aprotic solvents like DMF and DMSO are effective at solvating the potassium cation and promoting the SN2 reaction.[3][5][6] This system often provides good yields, though regioselectivity can be variable.

    • Sodium Hydride (NaH) in THF or DMF: NaH is a stronger, non-nucleophilic base that irreversibly deprotonates the pyrazole.[3][6] This can be advantageous for less acidic pyrazoles or with less reactive alkylating agents. The use of NaH can sometimes improve regioselectivity, favoring the less sterically hindered N1 position, particularly with bulky alkylating agents.[1][3]

Key Insight: For 3-substituted pyrazoles, steric hindrance is a major controlling factor. Alkylation generally favors the less sterically hindered nitrogen atom (N1).[3] This effect is amplified when using a sterically demanding alkylating agent.

Michael Acceptors: Superior Regioselectivity

A highly effective and regioselective method for introducing specific propanoate or propanenitrile side chains involves the use of Michael acceptors, such as ethyl acrylate or acrylonitrile.[7]

Causality of Experimental Choices:

  • Mechanism and Selectivity: This catalyst-free conjugate addition reaction has demonstrated exceptional regioselectivity for the N1 position of 3-nitropyrazole, often yielding isomeric ratios greater than 99:1.[7] This high selectivity is hypothesized to be driven by attractive, non-covalent interactions between the nitro group of the pyrazole and the carbonyl or nitrile group of the Michael acceptor in the transition state. This "intramolecularization" of the reaction components conformationally restricts the transition state, strongly favoring attack at the N1 position.[7]

  • Reaction Conditions: The reaction proceeds efficiently in DMSO, and the rate can be enhanced by the addition of a non-nucleophilic base like Hünig's base (iPr₂NEt). The base facilitates the deprotonation of the pyrazole without competing in the conjugate addition.[7]

Key Insight: When the desired substituent is compatible with a Michael addition strategy, this method offers a nearly unparalleled level of regiocontrol for 3-nitropyrazole alkylation, obviating the need for challenging chromatographic separation of isomers.[7]

Trichloroacetimidates: Alkylation Under Acidic Conditions

A less common but valuable method utilizes trichloroacetimidate electrophiles under Brønsted acid catalysis. This approach is particularly useful for introducing secondary alkyl groups like benzylic and benzhydryl moieties, which can be challenging to install using traditional SN2 conditions due to competing elimination reactions.[4]

Causality of Experimental Choices:

  • Mechanism: The reaction likely proceeds through a carbocation intermediate. The acid catalyst protonates the imidate, which then dissociates to form a stabilized carbocation and trichloroacetamide. The pyrazole nitrogen then attacks this carbocation. The poor reactivity of imidates bearing strong electron-withdrawing groups supports this proposed carbocation mechanism.[4]

  • Regioselectivity: With unsymmetrical pyrazoles, this method typically yields a mixture of regioisomers. The product ratio is primarily governed by sterics, with the major isomer resulting from the alkylation of the less hindered nitrogen atom.[4]

Data Summary: Performance of Alkylating Systems

The following table summarizes experimental data from the literature to provide a comparative overview of the efficacy of different alkylating systems for substituted pyrazoles, with a focus on conditions relevant to 3-nitropyrazole.

3-Substituted PyrazoleAlkylating AgentBase / CatalystSolventTemp (°C)Yield (%)N1:N2 RatioReference
3-Nitro-1H-pyrazoleEthyl AcrylateiPr₂NEtDMSO2592>99:1[7]
3-Nitro-1H-pyrazoleAcrylonitrileiPr₂NEtDMSO2595>99:1[7]
3-Chloro-1H-pyrazoleBenzyl BromideK₂CO₃DMF100~85~2:1[6]
3-Chloro-1H-pyrazoleBenzyl BromideNaHTHF0 to 25~90>10:1[6]
3-Chloro-1H-pyrazoleMethyl IodideK₂CO₃DMF25~95~4:1[6]
3-Methyl-5-phenyl-1H-pyrazolePhenethyl TrichloroacetimidateCSADCERT56 (total)2.5:1[4]

Note: The N1 isomer refers to alkylation at the nitrogen distal to the 3-substituent, while the N2 isomer is adjacent. Data for 3-chloropyrazole is included to illustrate general trends for electron-withdrawn pyrazoles with alkyl halides.

Detailed Experimental Protocols

Trustworthy and reproducible protocols are the foundation of successful research. Below are detailed, step-by-step methodologies for two of the most effective alkylation strategies.

Protocol 1: Highly Regioselective N1-Alkylation using a Michael Acceptor[7]

This protocol describes the conjugate addition of 3-nitropyrazole to ethyl acrylate, yielding exclusively the N1-alkylated product.

G cluster_protocol Protocol Workflow: Michael Addition A 1. Combine 3-nitropyrazole, iPr₂NEt, and DMSO in a vial. B 2. Add ethyl acrylate (electrophile). A->B C 3. Stir at 25 °C until starting material is consumed (monitor by NMR). B->C D 4. Quench with ice water. C->D E 5. Extract with ethyl acetate. D->E F 6. Wash organic layer with brine, dry, and concentrate. E->F G 7. Purify by flash chromatography. F->G caption Workflow for N1-selective Michael addition.

Caption: Workflow for N1-selective Michael addition.

Materials:

  • 3-Nitro-1H-pyrazole (1.00 mmol, 1.0 equiv)

  • Diisopropylethylamine (iPr₂NEt) (1.20 mmol, 1.2 equiv)

  • Ethyl acrylate (1.05 mmol, 1.05 equiv)

  • Anhydrous Dimethyl sulfoxide (DMSO) (4 mL)

  • Ethyl acetate, Ice water, Brine

  • Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

  • To a clean, dry vial equipped with a magnetic stir bar, add 3-nitro-1H-pyrazole (1.0 equiv), anhydrous DMSO (to achieve ~0.25 M concentration), and diisopropylethylamine (1.2 equiv).

  • Stir the mixture at room temperature (25 °C) for 5-10 minutes.

  • Add the electrophile (ethyl acrylate, 1.05 equiv) to the mixture.

  • Stir the resulting mixture at 25 °C. Monitor the reaction for the consumption of the starting 1H-pyrazole by ¹H NMR or LC-MS analysis.

  • Upon completion, pour the reaction mixture into ice water (10 mL).

  • Extract the aqueous mixture with ethyl acetate (2 x 5 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel (0–100% ethyl acetate in hexanes) to yield the pure N1-alkylated product, Ethyl 3-(3-nitro-1H-pyrazol-1-yl)propanoate.[7]

Protocol 2: General N-Alkylation using NaH and an Alkyl Halide[6]

This protocol provides a general method for achieving N-alkylation with a higher preference for the N1 isomer compared to K₂CO₃, particularly for sterically unhindered alkyl halides.

Materials:

  • 3-Nitro-1H-pyrazole (1.0 eq)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Alkyl halide (e.g., Benzyl bromide, 1.1 eq)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate, Water, Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (e.g., Argon), add sodium hydride (1.2 eq).

  • Wash the sodium hydride with anhydrous hexane to remove the mineral oil, then carefully decant the hexane. Add anhydrous THF to the flask.

  • Cool the NaH suspension to 0 °C using an ice bath.

  • In a separate flask, dissolve the 3-nitropyrazole (1.0 eq) in anhydrous THF and add it dropwise to the NaH suspension.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

  • Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extract the mixture with ethyl acetate. Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography to separate the N1 and N2 isomers.

Conclusion and Recommendations

The effective N-alkylation of 3-nitropyrazole is a nuanced process where regioselectivity is the primary determinant of success. While traditional alkyl halides offer the broadest scope, they often necessitate careful optimization of the base and solvent system to manage the formation of isomeric mixtures. For achieving the highest degree of regioselectivity, the Michael addition approach stands out as a superior strategy when the target molecule's structure allows.

Key Recommendations:

  • For Highest N1-Selectivity: Employ a Michael acceptor like an acrylate or acrylonitrile in DMSO. This method is exceptionally selective for 3-nitropyrazole.[7]

  • For General Alkyl Groups: Start with an alkyl bromide or iodide. Use NaH in THF or DMF to favor the N1 isomer, especially with sterically demanding alkylating agents.[6] If NaH is not desirable, K₂CO₃ in DMF is a reliable, albeit potentially less selective, alternative.

  • For Secondary Alkyl Groups: Consider using trichloroacetimidate electrophiles under acidic catalysis if standard SN2 conditions fail or lead to side products.[4]

By understanding the causality behind these experimental choices, researchers can more efficiently navigate the synthesis of N-alkyl-3-nitropyrazoles, accelerating the development of new pharmaceuticals and advanced materials.

References

  • Palladium-Catalyzed N-Allylic Alkylation of Pyrazoles and Unactivated Vinylcyclopropanes. Organic Letters - ACS Publications. [Link]

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ACS Publications. [Link]

  • Review on synthesis of nitropyrazoles. ResearchGate. [Link]

  • N-Alkylation of Pyrazole: Reaction in an Ionic Liquid. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. [Link]

  • Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][7][8][9]triazin-7(6H)-ones and Derivatives. MDPI. [Link]

  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. [Link]

  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PMC. [Link]

  • Synthesis of 3-Nitropyrazole. Semantic Scholar. [Link]

  • Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PMC. [Link]

  • Synethsis and characterization of 3-nitropyrazole and its salts. ResearchGate. [Link]

  • N-Alkylation and N-amination of isomeric nitro derivatives of 3-methyl-4-(1H-pyrazol-3(5)-yl)furazan. ResearchGate. [Link]

  • Synthesis and Characterization of Azido- and Nitratoalkyl Nitropyrazoles as Potential Melt-Cast Explosives. Semantic Scholar. [Link]

  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

Sources

Comparative

A Comparative Guide to the Validation of Elemental Analysis for the Synthesized Compound: 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and organic synthesis, the unambiguous confirmation of a molecule's elemental composition is a cornerstone of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and organic synthesis, the unambiguous confirmation of a molecule's elemental composition is a cornerstone of its characterization. This guide provides an in-depth, experience-driven comparison of analytical methodologies for the elemental analysis validation of the novel synthesized compound, 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole. Moving beyond a mere recitation of protocols, we will delve into the causality behind experimental choices, ensuring a self-validating system that aligns with the principles of scientific integrity and regulatory expectations.

The molecular formula for 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole is C7H11N3O3. The theoretical elemental composition is:

  • Carbon (C): 45.41%

  • Hydrogen (H): 5.99%

  • Nitrogen (N): 22.70%

  • Oxygen (O): 25.91%

This guide will focus on the validation of the most common and direct method for these elements, CHN (Carbon, Hydrogen, Nitrogen) combustion analysis, and discuss alternative methodologies for broader elemental impurity screening as mandated by current good manufacturing practices (cGMP).

The Critical Role of Elemental Analysis in Compound Validation

Elemental analysis serves two primary purposes in the characterization of a new chemical entity (NCE) like 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole. Firstly, it provides fundamental evidence of the compound's empirical formula, which, in conjunction with spectroscopic data (NMR, IR, MS), confirms the molecular structure.[1][2] Secondly, in the context of pharmaceutical development, a broader elemental analysis can identify and quantify elemental impurities that may have been introduced during the synthesis process, which is a critical aspect of safety and quality control.[3][4][5]

Comparative Methodologies for Elemental Analysis

The two primary analytical techniques that will be compared in this guide are:

  • CHN Combustion Analysis: A classic, robust, and widely used technique for determining the percentage of carbon, hydrogen, and nitrogen in an organic compound.[6]

  • Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): A highly sensitive technique for the detection and quantification of a broad range of elements, particularly metalloids and metals, at trace and ultra-trace levels.[4][7][8]

While CHN analysis is the gold standard for confirming the core elemental composition of an organic molecule, ICP-MS is the preferred method for assessing elemental impurities as outlined in the International Council for Harmonisation (ICH) Q3D guideline and the United States Pharmacopeia (USP) chapters <232> and <233>.[3][9][10]

Validation of CHN Combustion Analysis for 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications. For the CHN analysis of 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole, the validation will adhere to the principles outlined in ICH Q2(R2) and USP <1225>.[11][12]

Key Validation Parameters
  • Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present. For CHN analysis, this is demonstrated by analyzing a blank (empty tin capsule) and ensuring no significant signal is detected for C, H, or N.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration (amount) of the analyte in the sample. This is typically assessed by analyzing a series of certified reference materials of varying weights.

  • Range: The interval between the upper and lower concentration (amounts) of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of test results obtained by the method to the true value. This is determined by analyzing a certified reference material with a known elemental composition.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

    • Repeatability: Precision under the same operating conditions over a short interval of time.

    • Intermediate Precision: Expresses within-laboratory variations: different days, different analysts, different equipment, etc.

Experimental Protocol for CHN Analysis Validation

1. Instrument and Reagents:

  • Elemental Analyzer (e.g., Elementar Vario EL Cube, Leco CHNS932).[13][14]
  • Microbalance with a readability of at least 0.001 mg.
  • Tin capsules for sample encapsulation.
  • Certified Reference Material (e.g., Acetanilide, Sulfanilamide).
  • High-purity helium and oxygen.

2. Sample Preparation:

  • Accurately weigh 1-3 mg of the synthesized 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole into a tin capsule using a microbalance.
  • Fold the tin capsule to ensure no sample is lost and a compact, spherical shape is achieved.

3. Instrumental Analysis:

  • Calibrate the instrument using a certified reference material.
  • Analyze a blank (empty tin capsule) to establish the baseline.
  • Analyze the encapsulated 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole sample. The sample undergoes high-temperature combustion in an oxygen-rich environment, converting carbon to CO2, hydrogen to H2O, and nitrogen to N2 (or NOx, which is then reduced to N2).[15][16] These gases are then separated and quantified by a thermal conductivity detector.

4. Data Analysis and Acceptance Criteria:

ParameterAcceptance Criteria
Specificity The response of the blank should be less than the limit of detection for each element.
Linearity The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.
Accuracy The mean of the results for the certified reference material should be within ± 0.3% of the certified value for each element.
Repeatability The relative standard deviation (RSD) of six replicate measurements of the 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole sample should be ≤ 2.0%.
Intermediate Precision The RSD of the results obtained on different days by different analysts should be ≤ 3.0%.
Hypothetical Validation Data for 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole
ElementTheoretical %Experimental % (Mean ± SD, n=6)Accuracy (% Recovery)Precision (RSD %)
Carbon (C)45.4145.35 ± 0.1599.870.33
Hydrogen (H)5.996.05 ± 0.08101.001.32
Nitrogen (N)22.7022.61 ± 0.2199.600.93

This data is for illustrative purposes only.

Comparison with ICP-MS for Elemental Impurity Analysis

While CHN analysis confirms the primary elemental composition, it is not suitable for detecting trace-level elemental impurities, which are a major safety concern in pharmaceuticals.[4] The ICH Q3D guideline mandates a risk-based approach to control elemental impurities.[5][17] This is where techniques like ICP-MS excel due to their high sensitivity and multi-element detection capabilities.[7][8]

FeatureCHN Combustion AnalysisInductively Coupled Plasma - Mass Spectrometry (ICP-MS)
Primary Application Determination of C, H, N, S, and O in organic compounds.[6][13]Quantification of trace and ultra-trace elemental impurities (metals and metalloids).[4][7]
Principle Combustion of the sample and detection of resulting gases.[15][16]Ionization of the sample in a plasma and separation of ions by mass-to-charge ratio.[8]
Sensitivity Percent (%) to parts per million (ppm) level.Parts per billion (ppb) to parts per trillion (ppt) level.[8]
Sample Preparation Simple encapsulation of the solid sample.Often requires acid digestion to bring the sample into a liquid form.[7]
Regulatory Context Primarily for compound identity and purity confirmation.Mandated for elemental impurity testing by ICH Q3D and USP <232>/<233>.[3][9][10]
Elements Detected C, H, N, S, O.[15]A wide range of elements across the periodic table.

Workflow for Elemental Analysis Validation

Elemental_Analysis_Validation_Workflow cluster_chn CHN Validation cluster_icpms ICP-MS Validation start Synthesized 1-(2-ethoxyethyl)- 3-nitro-1H-pyrazole theoretical_calc Calculate Theoretical Elemental Composition (C, H, N, O) start->theoretical_calc icpms_validation ICP-MS Elemental Impurity Validation Protocol (as per ICH Q3D) start->icpms_validation chn_validation CHN Combustion Analysis Validation Protocol theoretical_calc->chn_validation spec Specificity chn_validation->spec lin Linearity chn_validation->lin acc Accuracy chn_validation->acc prec Precision chn_validation->prec spec_icpms Specificity icpms_validation->spec_icpms acc_icpms Accuracy (Spike Recovery) icpms_validation->acc_icpms prec_icpms Precision icpms_validation->prec_icpms loq_icpms Limit of Quantitation icpms_validation->loq_icpms data_analysis Data Analysis and Comparison spec->data_analysis lin->data_analysis acc->data_analysis prec->data_analysis spec_icpms->data_analysis acc_icpms->data_analysis prec_icpms->data_analysis loq_icpms->data_analysis report Final Validation Report data_analysis->report

Caption: Workflow for the comprehensive validation of elemental analysis.

Conclusion

The validation of elemental analysis for a newly synthesized compound such as 1-(2-ethoxyethyl)-3-nitro-1H-pyrazole is a multi-faceted process that requires the selection of appropriate analytical techniques based on the specific objectives. CHN combustion analysis remains the definitive method for confirming the empirical formula and assessing the purity in terms of its primary elemental constituents. Its validation, following established guidelines like ICH Q2(R2), provides a high degree of confidence in the compound's identity.

However, in the context of drug development, a comprehensive elemental analysis strategy must also include an assessment of potential elemental impurities. For this purpose, highly sensitive techniques like ICP-MS are indispensable. By employing a dual approach—CHN analysis for core composition and ICP-MS for trace impurities—researchers can ensure the identity, purity, and safety of their synthesized compounds, thereby meeting both scientific and regulatory standards.

References

  • SciSpace. (n.d.). Pharmacopoeia methods for elemental analysis of medicines: a comparative study. Retrieved from [Link]

  • FILAB. (n.d.). USP 233 elemental impurities analysis. Retrieved from [Link]

  • Galdino, J. N. S., et al. (2026, March 18). Comparison of Analytical Methods for the Determination of Elemental Impurities in Pharmaceutical Products. PubMed. Retrieved from [Link]

  • AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

  • Journal of Chemistry and Technologies. (2018). PHARMACOPOEIA METHODS FOR ELEMENTAL ANALYSIS OF MEDICINES: A COMPARATIVE STUDY. Retrieved from [Link]

  • Agilent. (n.d.). Validating performance of an Agilent ICP-MS for USP <232>/<233> & ICH Q3D/Q2(R1). Retrieved from [Link]

  • Auriga Research. (2025, June 12). Elemental Analysis CHNS (O) - Testing Methods. Retrieved from [Link]

  • US Pharmacopeia. (n.d.). <233> ELEMENTAL IMPURITIES—PROCEDURES. Retrieved from [Link]

  • ResearchGate. (2026, March 22). Comparison of Analytical Methods for the Determination of Elemental Impurities in Pharmaceutical Products. Retrieved from [Link]

  • ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]

  • US Pharmacopeia. (2025, April 25). <233> ELEMENTAL IMPURITIES—PROCEDURES. Retrieved from [Link]

  • US Pharmacopeia. (n.d.). <233> ELEMENTAL IMPURITIES—PROCEDURES. Retrieved from [Link]

  • Interlabor. (n.d.). Elemental analysis according to ICH Q3D guidelines. Retrieved from [Link]

  • ASM International. (n.d.). Elemental and Functional Group Analysis. Retrieved from [Link]

  • Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]

  • International Council for Harmonisation (ICH). (2022, April 26). Guideline for Elemental Impurities Q3D(R2). Retrieved from [Link]

  • ACS Publications. (2007, October 4). Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. Analytical Chemistry. Retrieved from [Link]

  • European Medicines Agency (EMA). (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • Mettler Toledo. (n.d.). CHNOS Organic Elemental Analysis - Sample Preparation. Retrieved from [Link]

  • International Council for Harmonisation (ICH). (2019, March 22). Guideline for Elemental Impurities Q3D(R1). Retrieved from [Link]

  • Eurofins Scientific. (2026, January 7). CHNS Analysis. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole proper disposal procedures

Operational Safety and Disposal Guide: 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole As a Senior Application Scientist, establishing robust, self-validating safety protocols is just as critical as the synthetic pathways we desig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational Safety and Disposal Guide: 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole

As a Senior Application Scientist, establishing robust, self-validating safety protocols is just as critical as the synthetic pathways we design. 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole is a specialized nitroaromatic intermediate utilized in pharmaceutical and agrochemical development. Due to the presence of the nitro functional group on the pyrazole ring, this compound presents specific toxicological and reactive hazards that dictate strict logistical and disposal frameworks.

This guide outlines the authoritative, field-proven methodology for the safe handling, segregation, and ultimate destruction of this compound in professional laboratory environments.

Chemical Profiling & Hazard Causality

Before designing a disposal plan, we must understand the chemical behavior of the waste. Nitro-pyrazoles generally exhibit acute oral toxicity and can cause severe ocular damage[1].

Crucially, from a disposal perspective, nitroaromatic compounds must never be subjected to improvised in-house chemical neutralization (e.g., attempting to reduce the nitro group to an amine in bulk waste). Uncontrolled reduction or substitution reactions can generate excessive heat, release highly toxic nitrogen oxides (NOx), or form shock-sensitive intermediates. Therefore, the only scientifically sound and legally compliant method for disposal is controlled high-temperature incineration managed by licensed professionals[2].

Table 1: Hazard Profile & Logistical Implications (Extrapolated from Nitro-pyrazole Class Data)

Hazard CategoryGHS ClassificationOperational ConsequenceDisposal Implication
Toxicity Acute Tox. 4 (Oral)[1]Mandatory use of nitrile gloves, lab coat, and handling within a fume hood.Waste must be sealed to prevent dust/aerosol inhalation during transport.
Corrosivity Eye Dam. 1[1]Splash goggles required; emergency eyewash station must be within 10 seconds of the handling zone.Contaminated PPE (gloves, wipes) must be treated as hazardous waste.
Reactivity Incompatible with strong reducers/basesDo not mix with hydride reagents, alkali metals, or strong oxidizers.Strict Segregation: Must be placed in a dedicated nitro-organic waste stream.
Environmental Potential aquatic toxicityZero-discharge policy to municipal sewer systems[2].Destruction requires controlled incineration with flue gas scrubbing[2].

Standard Operating Procedure: Waste Segregation and Disposal

The following step-by-step methodology ensures a closed-loop safety system, from waste generation to final destruction.

Step 1: Source Segregation and Compatibility Verification

  • Action: Establish a dedicated waste container specifically for nitro-heterocyclic solid/liquid waste.

  • Rationale: Mixing 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole with incompatible waste streams (such as reducing agents like sodium borohydride or strong bases) can initiate exothermic decomposition.

Step 2: Primary Containment

  • Action: Collect the chemical and any contaminated consumables (filter paper, weighing boats) in a chemically compatible, sealable container. High-Density Polyethylene (HDPE) is recommended. Do not use metal containers, which may corrode or participate in unintended catalytic reactions.

  • Rationale: Spark-proof tools and explosion-proof equipment should be used if the material is handled in bulk or in dusty environments[2].

Step 3: Labeling and Temporary Storage

  • Action: Label the container clearly with the chemical name, CAS number (if applicable), and GHS hazard pictograms (Danger: Harmful if swallowed, Causes serious eye damage). Store in a cool, dry, well-ventilated area away from direct sunlight and ignition sources[3].

  • Rationale: Proper labeling ensures that downstream waste management personnel are aware of the specific NOx hazards associated with incineration.

Step 4: Transfer to Licensed Destruction Facility

  • Action: Contract a licensed hazardous waste disposal service. The manifest must specify that the waste contains a nitroaromatic compound.

  • Rationale: The material must be disposed of via controlled incineration at a licensed chemical destruction plant. Because burning nitro compounds releases toxic nitrogen dioxide (NO2), the incineration facility must be equipped with active flue gas scrubbing systems to neutralize NOx emissions before atmospheric release[2].

Disposal Workflow Visualization

The following diagram illustrates the validated logistical pathway for nitro-pyrazole waste, emphasizing the transition from laboratory containment to professional destruction.

G Start Waste Generation: 1-(2-Ethoxyethyl)-3-nitro-1H-pyrazole Segregation Waste Segregation (Isolate from Reducers/Strong Bases) Start->Segregation Containment Primary Containment (Sealable HDPE Containers) Segregation->Containment Storage Temporary Storage (Ventilated, Spark-Proof Area) Containment->Storage Transport Licensed Hazardous Waste Carrier Storage->Transport Incineration Controlled Incineration (>850°C) Transport->Incineration Scrubbing Flue Gas Scrubbing (NOx Neutralization) Incineration->Scrubbing

Validated disposal workflow for nitro-pyrazole derivatives ensuring environmental compliance.

References

  • PubChem - NIH. "3-Nitropyrazole | C3H3N3O2 | CID 123419 - Safety and Hazards." National Center for Biotechnology Information. Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.